Ethyl 1-(2-formylphenyl)piperidine-3-carboxylate

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of Ethyl 1-(2-formylphenyl)piperidine-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis of Ethyl 1-(2-formylphenyl)piperidine-3-carboxylate, a heterocyclic compound of interest in medicinal chemistry and drug discovery. The primary synthetic route detailed herein is the palladium-catalyzed Buchwald-Hartwig amination, a robust and versatile method for the formation of carbon-nitrogen bonds. This document will delve into the mechanistic underpinnings of this reaction, provide a detailed experimental protocol, and discuss the critical parameters that influence reaction outcomes. Furthermore, it will cover the purification and characterization of the target molecule, ensuring that researchers have the necessary information to replicate and validate this synthesis.

Introduction: The Significance of N-Aryl Piperidines

Piperidine and its derivatives are ubiquitous structural motifs in a vast array of pharmaceuticals and biologically active compounds. The introduction of an aryl group onto the piperidine nitrogen atom, creating an N-aryl piperidine, can significantly modulate a molecule's pharmacological properties, including its potency, selectivity, and pharmacokinetic profile. Ethyl 1-(2-formylphenyl)piperidine-3-carboxylate, with its reactive aldehyde functionality, serves as a versatile intermediate for the synthesis of more complex molecular architectures through subsequent reactions such as reductive amination, Wittig reactions, or condensations.

The synthesis of N-aryl piperidines has been a long-standing challenge in organic chemistry. Traditional methods often require harsh reaction conditions and have limited substrate scope. The advent of palladium-catalyzed cross-coupling reactions, particularly the Buchwald-Hartwig amination, has revolutionized the synthesis of these valuable compounds, offering a milder and more general approach.[1][2]

Synthetic Strategy: The Buchwald-Hartwig Amination

The most effective and widely adopted method for the synthesis of Ethyl 1-(2-formylphenyl)piperidine-3-carboxylate is the Buchwald-Hartwig amination. This reaction involves the palladium-catalyzed cross-coupling of an aryl halide (or triflate) with a primary or secondary amine in the presence of a base.[2][3]

Reaction Scheme:

Mechanistic Insights

The catalytic cycle of the Buchwald-Hartwig amination is a well-studied process that involves several key steps:

• Oxidative Addition: A low-valent palladium(0) complex reacts with the aryl halide (2-bromobenzaldehyde) to form a palladium(II) species.

• Amine Coordination and Deprotonation: The amine (Ethyl piperidine-3-carboxylate) coordinates to the palladium(II) center. A base then deprotonates the amine, forming a palladium-amido complex.

• Reductive Elimination: The aryl group and the amido group on the palladium center couple and are eliminated from the metal, forming the desired C-N bond and regenerating the palladium(0) catalyst.[2]

The choice of catalyst, ligand, and base is crucial for the success of the reaction, as these components influence the rates of the individual steps in the catalytic cycle and can suppress side reactions.

Catalytic Cycle Diagram:

Caption: A generalized workflow for the synthesis of Ethyl 1-(2-formylphenyl)piperidine-3-carboxylate.

Step-by-Step Procedure:

• Glassware Preparation: A flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and a reflux condenser is used.

• Reagent Addition: To the flask, add 2-bromobenzaldehyde (1.0 eq), ethyl piperidine-3-carboxylate (1.2 eq), palladium(II) acetate (0.02 eq), XPhos (0.04 eq), and sodium tert-butoxide (1.4 eq).

• Inert Atmosphere: The flask is evacuated and backfilled with an inert gas (nitrogen or argon) three times.

• Solvent Addition: Anhydrous toluene is added via syringe.

• Reaction: The reaction mixture is heated to reflux (approximately 110 °C) with vigorous stirring. The progress of the reaction is monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, the reaction mixture is cooled to room temperature. Water is carefully added to quench the reaction. The mixture is then transferred to a separatory funnel and extracted three times with ethyl acetate.

• Purification: The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes.

Characterization of Ethyl 1-(2-formylphenyl)piperidine-3-carboxylate

• ¹H NMR: The proton NMR spectrum is expected to show signals for the aromatic protons of the formylphenyl group, the aldehyde proton (around 9.8-10.0 ppm), the protons of the piperidine ring, and the ethyl group of the ester.

• ¹³C NMR: The carbon NMR spectrum should display signals for the carbonyl carbons of the aldehyde and the ester, the aromatic carbons, and the carbons of the piperidine ring and the ethyl ester.

• Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak corresponding to the molecular weight of the compound (C₁₅H₁₉NO₃, MW: 261.32 g/mol ).

• Infrared (IR) Spectroscopy: The IR spectrum is expected to exhibit characteristic absorption bands for the carbonyl stretching of the aldehyde (around 1690 cm⁻¹) and the ester (around 1730 cm⁻¹), as well as C-H and C-N stretching vibrations.

Conclusion

The Buchwald-Hartwig amination provides an efficient and reliable method for the synthesis of Ethyl 1-(2-formylphenyl)piperidine-3-carboxylate. This technical guide has outlined the key theoretical and practical aspects of this synthesis, from the underlying mechanism to a detailed experimental protocol and expected characterization data. By following the procedures described herein, researchers and drug development professionals can confidently prepare this valuable intermediate for its use in the synthesis of novel chemical entities with potential therapeutic applications.

References

• ACG Publications. (2025, March 27). Synthesis and molecular docking study of ethyl piperidine-1- carboxylate derivative Schiff bases. Retrieved from [Link]

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Introduction: The Significance of the 1-Arylpiperidine-3-carboxylate Scaffold

An In-Depth Technical Guide to the Starting Materials for 1-Arylpiperidine-3-carboxylate Synthesis

The 1-arylpiperidine structural motif is a cornerstone in modern medicinal chemistry, recognized as a privileged scaffold in numerous clinically significant therapeutic agents and natural alkaloids.[1][2] Its rigid, three-dimensional structure allows for precise orientation of substituents, enabling tailored interactions with biological targets. The addition of a carboxylate group at the 3-position introduces a key functional handle for further molecular elaboration and can significantly influence pharmacokinetic properties.[3] Consequently, mastering the synthesis of 1-arylpiperidine-3-carboxylates is a critical capability for researchers in drug discovery and development, facilitating the exploration of novel chemical space for various therapeutic areas, including neurodegenerative diseases and oncology.[4][5]

This guide provides a comprehensive overview of the principal synthetic strategies and starting materials required to construct this valuable molecular core, focusing on the underlying chemical logic and providing field-proven protocols for practical application.

Core Synthetic Strategies: A Bifurcated Approach

The construction of 1-arylpiperidine-3-carboxylates can be logically dissected into two primary retrosynthetic pathways. The choice between these strategies is often dictated by the availability of starting materials, desired substitution patterns, and scalability requirements.

• Strategy A: Late-Stage N-Arylation of a Pre-formed Piperidine Ring. This convergent approach involves the coupling of a piperidine-3-carboxylate derivative with an aromatic partner. It offers high flexibility for diversifying the aryl component at a late stage of the synthesis.

• Strategy B: De Novo Construction of the Piperidine Ring. This linear strategy involves building the piperidine ring onto a pre-existing N-aryl precursor. This is often preferred when the required aniline derivative is readily available and complex substitution on the piperidine ring itself is desired.

Figure 1: Primary retrosynthetic approaches to the 1-arylpiperidine-3-carboxylate core.

Strategy A: N-Arylation of Piperidine-3-carboxylates

This is arguably the most prevalent and versatile method. The core of this strategy relies on the formation of a carbon-nitrogen bond between the secondary amine of the piperidine ring and an aromatic electrophile.

Core Starting Materials

• Piperidine Component: The key starting material is ethyl piperidine-3-carboxylate , commonly known as ethyl nipecotate .[4] It is commercially available in both racemic and enantiomerically pure forms.[6][7] The ethyl ester is widely used due to its stability and favorable chromatographic properties, though other alkyl esters can also be employed.

• Aryl Component: The aromatic coupling partner is typically an aryl halide (iodide, bromide, or chloride) or, less commonly, an aryl triflate. The reactivity order generally follows I > Br > OTf > Cl. Electron-deficient aryl halides are often more reactive.

Key Methodologies

1. Buchwald-Hartwig Amination

This palladium-catalyzed cross-coupling reaction is the gold standard for N-arylation due to its exceptional functional group tolerance, broad substrate scope, and relatively mild reaction conditions.[8][9]

• Causality & Expertise: The success of a Buchwald-Hartwig reaction is a synergistic interplay of four key components: a palladium precatalyst, a phosphine-based ligand, a base, and a solvent.

  • Catalyst/Ligand System: The choice of ligand is critical. Bulky, electron-rich phosphine ligands (e.g., XPhos, RuPhos, BrettPhos) are essential. They facilitate both the oxidative addition of the aryl halide to the Pd(0) center and the final reductive elimination step that forms the C-N bond.[10] N-heterocyclic carbene (NHC) ligands have also emerged as powerful alternatives for enabling challenging C(sp³)-H arylations.[11]

  • Base: A non-nucleophilic base is required to deprotonate the piperidine nitrogen, forming the active nucleophile without competing in the reaction. Sodium tert-butoxide (NaOtBu) is the most common choice, though stronger bases like lithium bis(trimethylsilyl)amide (LHMDS) or weaker ones like potassium phosphate (K₃PO₄) may be required depending on the substrates.[8]

  • Solvent: Aprotic, non-polar to moderately polar solvents such as toluene, dioxane, or tert-butanol are typically used to ensure the stability and solubility of the catalytic species.

Figure 2: Simplified catalytic cycle for the Buchwald-Hartwig amination.

2. Ullmann Condensation

The Ullmann condensation is a classical, copper-catalyzed alternative to the Buchwald-Hartwig reaction.[12]

• Causality & Expertise: While often superseded by palladium catalysis, the Ullmann reaction remains useful, particularly for large-scale syntheses where cost is a major factor.

  • Starting Materials: It typically requires more reactive aryl iodides or bromides, often activated with electron-withdrawing groups.[12]

  • Conditions: The reaction demands harsher conditions, including high temperatures (>150 °C) and polar aprotic solvents like DMF or NMP.[12][13] The copper source can be copper metal, copper(I) salts (e.g., CuI), or copper(II) salts. The mechanism is thought to involve the formation of a copper(I) amide intermediate.[12]

Comparative Data: Buchwald-Hartwig Reaction Conditions

Aryl Halide (Ar-X)	Pd Precatalyst	Ligand	Base	Solvent	Temp (°C)	Yield (%)	Reference
4-Chloroanisole	Pd₂(dba)₃	XPhos	NaOtBu	Toluene	100	85	[14]
4-Bromotoluene	(NHC)Pd(allyl)Cl	IPr	NaOtBu	Dioxane	80	96	[15]
2-Iodopyridine	Pd(OAc)₂	RuPhos	K₂CO₃	t-BuOH	110	78	[8]
3-Bromobenzonitrile	Pd₂(dba)₃	BrettPhos	LHMDS	Toluene	100	91	[10]

Experimental Protocol: Buchwald-Hartwig N-Arylation

Synthesis of Ethyl 1-(4-methoxyphenyl)piperidine-3-carboxylate

• Inert Atmosphere Setup: To an oven-dried Schlenk flask, add Pd₂(dba)₃ (0.02 mmol, 2 mol%), XPhos (0.048 mmol, 4.8 mol%), and sodium tert-butoxide (1.4 mmol). The flask is evacuated and backfilled with argon or nitrogen three times.

• Reagent Addition: Add 4-bromoanisole (1.0 mmol) and ethyl piperidine-3-carboxylate (1.1 mmol) via syringe, followed by anhydrous toluene (5 mL).

• Reaction: The flask is sealed and the mixture is heated to 100 °C with vigorous stirring. Reaction progress is monitored by TLC or LC-MS.

• Workup: After completion (typically 12-24 hours), the reaction is cooled to room temperature and quenched with the addition of water.

• Extraction & Purification: The mixture is extracted with ethyl acetate (3 x 20 mL). The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure. The crude product is purified by flash column chromatography (silica gel, hexane/ethyl acetate gradient) to yield the title compound.[14]

Strategy B: De Novo Construction of the Piperidine Ring

This approach builds the heterocyclic ring from acyclic precursors, with the aryl group already attached to the nitrogen atom. The Dieckmann condensation is a classic and robust method for this transformation.

Core Starting Materials

• Nitrogen Source: A primary aromatic amine (aniline derivative) serves as the nitrogen atom for the piperidine ring.

• Carbon Backbone: Two equivalents of an α,β-unsaturated ester, typically methyl acrylate or ethyl acrylate , are used to build the carbon framework of the piperidine ring.

Key Methodology: Dieckmann Condensation

The Dieckmann condensation is an intramolecular Claisen condensation of a diester to form a β-keto ester, which can then be hydrolyzed and decarboxylated to yield a piperidone.[16][17] The subsequent reduction of the ketone and ester functionalities provides the target scaffold.

• Causality & Expertise: This multi-step sequence is a powerful method for creating 4-piperidone structures, which are versatile intermediates.

  • Michael Addition: The synthesis begins with a double Michael addition of the aniline to two equivalents of an acrylate ester. This forms a key diester intermediate, N,N-bis(β-carboalkoxyethyl)aniline.[18]

  • Cyclization: The diester is then treated with a strong base (e.g., sodium ethoxide, sodium hydride) to initiate the intramolecular condensation. This step is irreversible as the resulting β-keto ester is deprotonated by the alkoxide base to form a stable enolate.

  • Hydrolysis & Decarboxylation: Acidic workup followed by heating leads to the hydrolysis of the ester and subsequent decarboxylation of the β-keto acid, yielding a 1-aryl-4-piperidone.

  • Further Modification: The resulting 4-piperidone can then be converted to the desired 3-carboxylate through various synthetic manipulations, though this route more directly yields 4-substituted piperidines. A related pathway starting with different materials can lead directly to the 3-piperidone scaffold. For instance, a novel route using a Morita–Baylis–Hillman reaction followed by ring-closing metathesis has been developed to construct 1-aryl-3-piperidone-4-carboxylates directly.[2]

Figure 3: Synthetic workflow for 1-aryl-4-piperidones via the Dieckmann condensation.

Experimental Protocol: Dieckmann Route (Formation of Diester Intermediate)

Synthesis of Dimethyl 3,3'-(phenylazanediyl)dipropanoate

• Setup: In a round-bottom flask equipped with a reflux condenser, dissolve aniline (1.0 mmol) in methanol (10 mL).

• Reagent Addition: Add methyl acrylate (2.2 mmol, 2.2 equivalents) to the solution.

• Reaction: The mixture is heated to reflux and stirred for 16-24 hours. The reaction is monitored by TLC until the aniline is consumed.

• Workup & Purification: The reaction mixture is cooled and the solvent is removed under reduced pressure. The resulting residue is purified by column chromatography (silica gel, hexane/ethyl acetate gradient) to afford the pure diester intermediate, which can be carried forward to the cyclization step.[18]

Conclusion

The synthesis of 1-arylpiperidine-3-carboxylates is readily achievable through well-established and reliable synthetic strategies. The choice of starting materials is intrinsically linked to the chosen pathway.

• The N-arylation of ethyl nipecotate represents the most flexible and convergent approach, with the Buchwald-Hartwig amination offering the broadest scope and mildest conditions. This strategy is ideal for rapidly generating a library of analogues with diverse aryl substituents.

• The de novo ring construction via Dieckmann condensation is a powerful, linear approach that is advantageous when the aniline starting material is inexpensive and when specific substitution patterns on the piperidine ring are required from the outset.

A thorough understanding of these core pathways, the rationale behind reagent selection, and the practical execution of these protocols empowers researchers to efficiently access this critical class of molecules for advancing drug discovery and chemical biology.

References

• O. A. Ivashchenko, I. V. Sergiev, E. A. Gultyay, V. G. Nenajdenko, T. S. Khlebnikova, A. V. Ivashchenko, "Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications," Molecules, 2022. [Link]

• C. Matassini, F. Clemente, F. G. G. Occhiuto, "The Double Reductive Amination Approach to the Synthesis of Polyhydroxypiperidines," Molecules, 2019. [Link]

• A. B. D’Amico, F. G. G. Occhiuto, C. Matassini, "Reductive Amination Routes in the Synthesis of Piperidine IminoSugars," Molecules, 2022. [Link]

• A. R. Moormann, "Reductive Amination of Piperidines with Aldehydes Using Borane-Pyridine," Synthetic Communications, 1993. [Link]

• Various Authors, "Piperidine Synthesis," DTIC, 1986. [Link]

• S. Ma, J. Han, Y. Lu, T. D. Rovis, "Reductive Transamination of Pyridinium Salts to N-Aryl Piperidines," ACS Catalysis, 2023. [Link]

• E. Pontiki, D. Hadjipavlou-Litina, "Nipecotic Acid Derivatives as Potent Agents against Neurodegeneration: A Preliminary Study," Molecules, 2022. [Link]

• Various Authors, "Development of an Efficient Synthesis for a Nipecotate-Containing Immunopotentiator," ResearchGate, 2004. [Link]

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• A. C. Sather, et al., "HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS," University of North Carolina Thesis, 2020. [Link]

• Various Authors, "The Resolusion of Ethyl (S)-Nipecotate and the New Synthesis of Ethyl-1- (2-Thiopheneacetyl)-3-Piperidine Carboxylate," ResearchGate, 2010. [Link]

• Various Authors, "Theoretical Synthesis of 4-Piperidone/Piperidine," Sciencemadness Discussion Board, 2005. [Link]

• S. Caddick, et al., "Development of a Practical Buchwald-Hartwig Amine Arylation Protocol using a Conveniently Prepared (NHC)Pd(R-allyl)Cl Catalyst," Supporting Information, 2006. [Link]

• D. A. Ebie, et al., "Stereoselective Palladium-Catalyzed C(sp3)–H Mono-Arylation of Piperidines and Tetrahydropyrans with a C(4) Directing Group," ChemRxiv, 2021. [Link]

• J. H. Lee, et al., "A novel synthesis of 1-aryl-3-piperidone derivatives," Tetrahedron Letters, 2011. [Link]

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• Various Authors, "Regioselective Synthesis of Substituted Piperidine-2,4-diones and Their Derivatives via Dieckmann Cyclizations," ResearchGate, 2009. [Link]

• Various Authors, "N‐arylation/heteroarylation of carbamates utilizing dual photoredox catalytic system," ResearchGate, 2023. [Link]

• J. Q. Yu, et al., "N-Heterocyclic Carbene Ligand-Enabled C(sp(3))-H Arylation of Piperidine and Tetrahydropyran Derivatives," Chemistry, 2016. [Link]

• G. Yong, et al.

• Various Authors, "The Asymmetric Synthesis of Oxo-piperidines and Oxo-pyrrolidines," UCL Discovery, 2013. [Link]

• Various Authors, "Process for preparing arylpiperidine carbinol intermediates and derivatives," Google P

• Various Authors, "Pd Catalyzed N1/N4 Arylation of Piperazine for Synthesis of Drugs, Biological and Pharmaceutical Targets," Bentham Science, 2020. [Link]

• Various Authors, "The Ullmann Ether Condensation," ResearchGate, 2014. [Link]

• S. K. Meegalla, et al., "Design and synthesis of piperidine-3-carboxamides as human platelet aggregation inhibitors," Journal of Medicinal Chemistry, 1997. [Link]

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The Architecture of Nature's Heterocycles: An In-depth Technical Guide to the Biogenetic Pathways of Piperidine Alkaloids

For the attention of Researchers, Scientists, and Drug Development Professionals.

This guide navigates the intricate biosynthetic machinery responsible for the production of piperidine alkaloids, a diverse class of natural products with significant pharmacological and biological activities. Moving beyond a mere recitation of pathways, this document, intended for the discerning scientific audience, dissects the enzymatic logic, mechanistic underpinnings, and experimental rationale that have illuminated our current understanding. We will explore the primary biosynthetic blueprints originating from the amino acid L-lysine and the alternative polyketide route, offering a comprehensive view of how nature constructs this privileged heterocyclic scaffold.

The Lysine-Derived Piperidine Core: Two Divergent Paths

The amino acid L-lysine serves as the primary architect for a vast array of piperidine alkaloids. Nature has evolved two principal strategies to forge the piperidine ring from this foundational building block: the symmetrical Cadaverine Pathway and the asymmetrical Pipecolic Acid Pathway.

The Symmetrical Route: The Cadaverine Pathway

This pathway proceeds through a symmetrical intermediate, cadaverine, ensuring that both the C-2 and C-6 positions of the resulting piperidine ring are derived from the two primary amino groups of lysine. This route is fundamental to the biosynthesis of alkaloids such as anabasine in Nicotiana and quinolizidine alkaloids in Lupinus.[1]

The key enzymatic steps are:

• Lysine Decarboxylation: The initial and often rate-limiting step is the decarboxylation of L-lysine to yield cadaverine. This reaction is catalyzed by lysine decarboxylase (LDC) , a pyridoxal 5'-phosphate (PLP)-dependent enzyme.[2][3] The expression of LDC is often upregulated in response to various stimuli, indicating its crucial role in directing metabolic flux towards alkaloid production.[4] In quinolizidine alkaloid-producing legumes, LDC activity is localized to the chloroplasts.[5]

• Oxidative Deamination: The diamine cadaverine then undergoes oxidative deamination of one of its primary amino groups to form 5-aminopentanal. This transformation is catalyzed by a copper-containing diamine oxidase (DAO) .[1][6]

• Spontaneous Cyclization: The resulting 5-aminopentanal exists in equilibrium with its cyclic Schiff base, Δ¹-piperideine. This intramolecular cyclization occurs spontaneously and does not require enzymatic catalysis. Δ¹-piperideine is a critical branch-point intermediate, serving as the direct precursor for a multitude of piperidine alkaloids.

Caption: The symmetrical Cadaverine Pathway for piperidine alkaloid biosynthesis.

The Asymmetrical Route: The Pipecolic Acid Pathway

In contrast to the symmetrical route, the pipecolic acid pathway proceeds through asymmetrical intermediates, leading to the selective loss of the α-amino group of lysine, while the ε-amino group is incorporated into the piperidine ring. This pathway is responsible for the biosynthesis of the non-proteinogenic amino acid L-pipecolic acid, a precursor to various alkaloids and a key molecule in plant immunity.[7][8]

The central enzymatic transformations include:

• Lysine Cyclodeamination: L-lysine is directly converted to L-pipecolic acid via the action of lysine cyclodeaminase , such as RapL found in the rapamycin biosynthetic cluster.[2][9] This enzyme catalyzes a redox-neutral process involving an initial NAD⁺-dependent oxidation of the α-amino group to an imine, followed by intramolecular cyclization and subsequent NADH-dependent reduction of the resulting cyclic imine (Δ¹-piperideine-2-carboxylate).[9][10][11]

• Alternative Transamination and Reduction: In some organisms, the pathway involves the transamination of the α-amino group of L-lysine to form α-keto-ε-aminocaproate, which then cyclizes to Δ¹-piperideine-6-carboxylate. This intermediate is subsequently reduced to L-pipecolic acid by a reductase.[12]

Caption: The asymmetrical Pipecolic Acid Pathway for piperidine alkaloid biosynthesis.

The Polyketide Blueprint: An Alternative Strategy for Coniine Biosynthesis

The biosynthesis of the toxic alkaloid coniine in poison hemlock (Conium maculatum) provides a fascinating example of an alternative, lysine-independent route to the piperidine nucleus. This pathway is a testament to the metabolic plasticity of plants and utilizes the machinery of polyketide synthesis.

The key steps in this pathway are:

• Polyketide Chain Assembly: The carbon backbone of coniine is assembled by a Type III polyketide synthase (PKS) .[8][13] This enzyme catalyzes the sequential condensation of a starter molecule, butyryl-CoA, with two molecules of malonyl-CoA to form a linear polyketide chain.[14]

• Reduction and Transamination: The polyketide intermediate is then likely reduced to 5-oxooctanal. Subsequently, a transaminase, L-alanine:5-oxooctanal aminotransferase , transfers an amino group from L-alanine to the C5 position of 5-oxooctanal, yielding 5-oxooctylamine.

• Cyclization and Reduction: 5-oxooctylamine undergoes a spontaneous, non-enzymatic cyclization to form the imine γ-coniceine. The final step is the NADPH-dependent reduction of γ-coniceine to (S)-(+)-coniine, catalyzed by γ-coniceine reductase .

Caption: The polyketide pathway for the biosynthesis of coniine.

Case Studies in Piperidine Alkaloid Biosynthesis

Anaferine: A Dimeric Piperidine Alkaloid

Anaferine, a C2-symmetrical bis-piperidine alkaloid found in Withania somnifera, is proposed to be formed from two molecules of L-lysine.[15][16] The biosynthesis likely proceeds through the cadaverine pathway to generate Δ¹-piperideine, which then undergoes a dimerization and subsequent reduction and oxidation steps to yield the final structure.[17][18][19]

Pinidine: An Acetate-Derived Alkaloid

Pinidine, found in pines (Pinus species), represents another deviation from the lysine-centric pathways. Its biosynthesis is believed to proceed through a polyketide pathway, similar to coniine, but with acetate-derived units as the building blocks. A polyketide synthase would assemble a linear chain from acetyl-CoA and malonyl-CoA, which then undergoes reduction, transamination, cyclization, and further modifications to yield the pinidine scaffold.[20]

Piperine: A Mixed Biosynthetic Origin

Piperine, the pungent principle of black pepper (Piper nigrum), showcases a hybrid biosynthetic strategy. The piperidine ring of piperine is derived from L-lysine via the cadaverine pathway.[5] The piperoyl-CoA moiety, however, originates from the phenylpropanoid pathway. The final step in piperine biosynthesis is the condensation of piperidine and piperoyl-CoA, catalyzed by piperine synthase , an acyltransferase.[7][21][22] This highlights how different primary metabolic pathways can converge to create complex secondary metabolites. The subcellular localization of piperine biosynthesis is of significant interest, with evidence suggesting that the final enzymatic step and the accumulation of piperine are co-localized in specialized cells within the fruit.[7][22]

Experimental Elucidation of Biosynthetic Pathways: A Methodological Overview

The elucidation of these intricate biosynthetic pathways relies on a combination of classical and modern experimental techniques. The choice of method is dictated by the specific question being addressed, from identifying primary precursors to characterizing individual enzymatic steps.

Isotopic Labeling Studies

Isotopic labeling is a cornerstone technique for tracing the metabolic fate of precursor molecules. By feeding plants or cell cultures with substrates enriched with stable isotopes (e.g., ¹³C, ¹⁵N) or radioisotopes (e.g., ¹⁴C), researchers can track the incorporation of these labels into the final alkaloid products.[23] The distribution of the label in the product molecule, determined by techniques like mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy, provides unequivocal evidence for the biosynthetic precursors and the rearrangement of the carbon and nitrogen skeleton.

Experimental Protocol: Stable Isotope (¹³C) Labeling of Piperidine Alkaloids in Plant Seedlings

• Precursor Selection and Synthesis: Choose a ¹³C-labeled precursor (e.g., U-¹³C₆-L-lysine) based on the hypothesized pathway.

• Plant Material: Germinate and grow seedlings of the target plant species under controlled sterile conditions.

• Label Administration: Prepare a sterile solution of the labeled precursor in a suitable buffer or nutrient medium. Administer the solution to the seedlings by root feeding or by injection into the stem.

• Incubation: Allow the plants to metabolize the labeled precursor for a defined period (e.g., 24-72 hours).

• Harvest and Extraction: Harvest the plant material, freeze it in liquid nitrogen, and lyophilize. Extract the alkaloids using an appropriate solvent system (e.g., methanol/acetic acid).

• Purification and Analysis: Purify the target alkaloid using chromatographic techniques (e.g., HPLC). Analyze the purified compound by high-resolution mass spectrometry (HRMS) to determine the mass shift due to ¹³C incorporation and by ¹³C-NMR to determine the position of the label.

Enzyme Assays

Once key enzymatic steps are hypothesized, in vitro enzyme assays are crucial for their confirmation and characterization. These assays involve incubating a crude or purified enzyme preparation with a putative substrate and cofactors, and then detecting the formation of the product.

Experimental Protocol: Spectrophotometric Assay for Lysine Decarboxylase (LDC) Activity

This protocol is adapted from established methods for measuring LDC activity.[2][3][24][25]

• Enzyme Preparation: Homogenize plant tissue in an appropriate extraction buffer (e.g., 100 mM potassium phosphate buffer, pH 7.5, containing protease inhibitors and PVPP). Centrifuge the homogenate to obtain a crude enzyme extract (supernatant).

• Reaction Mixture: Prepare a reaction mixture containing:

  • 100 mM Sodium Acetate Buffer (pH 6.0)

  • 100 mM L-Lysine

  • 0.1 mM Pyridoxal 5'-phosphate (PLP)

• Assay Initiation: Add the enzyme extract to the pre-warmed reaction mixture to initiate the reaction.

• Product Detection (Cadaverine):

  • TNBS Method: At various time points, stop the reaction by adding a stop solution. React the product, cadaverine, with 2,4,6-trinitrobenzenesulfonic acid (TNBS). The resulting adduct can be extracted with toluene and its absorbance measured at 340 nm.[1]

  • Coupled Enzyme Assay: Alternatively, the produced cadaverine can be used as a substrate for diamine oxidase, which generates hydrogen peroxide. The H₂O₂ can then be quantified using a coupled reaction with horseradish peroxidase and a chromogenic substrate.[26]

• Data Analysis: Calculate the rate of product formation from the change in absorbance over time. Determine kinetic parameters such as Kₘ and Vₘₐₓ by varying the substrate concentration.[5][27][28][29]

Table 1: Representative Kinetic Parameters of Key Enzymes in Piperidine Alkaloid Biosynthesis

Enzyme	Organism	Substrate	Kₘ (mM)	Vₘₐₓ or k꜀ₐₜ	Reference
Lysine/Ornithine Decarboxylase	Lupinus angustifolius	L-Lysine	2.10 - 3.85	1.18 - 2.32 s⁻¹	[5]
Lysine/Ornithine Decarboxylase	Lupinus angustifolius	L-Ornithine	1.05 - 1.53	0.73 - 1.16 s⁻¹	[5]
Lysine Decarboxylase	Glycine max (Soybean)	L-Lysine	1.17	Not reported	[29]
Lysine Cyclodeaminase (RapL)	Streptomyces hygroscopicus	L-Lysine	0.046	Not reported	[10]
Lysine Cyclodeaminase (RapL)	Streptomyces hygroscopicus	NAD⁺	0.0023	Not reported	[9]

Molecular and Genetic Approaches

The advent of molecular biology has revolutionized the study of biosynthetic pathways. Techniques such as transcriptome analysis can identify candidate genes encoding biosynthetic enzymes by correlating their expression profiles with alkaloid accumulation.[23] Gene silencing (e.g., RNAi) or gene knockout (e.g., CRISPR/Cas9) can be used to functionally validate these candidate genes. Heterologous expression of candidate genes in microbial hosts (e.g., E. coli or yeast) allows for the production and characterization of the encoded enzymes in a clean genetic background.[30]

Regulation and Subcellular Compartmentation

The biosynthesis of piperidine alkaloids is a tightly regulated process, controlled at both the genetic and biochemical levels. The expression of key biosynthetic genes, such as those encoding LDC, is often induced by developmental cues and environmental stresses, including herbivory and pathogen attack.[4][10] Transcription factors play a pivotal role in orchestrating the expression of these genes.[10]

Furthermore, the biosynthetic pathways are often compartmentalized within the cell, with different enzymatic steps occurring in different organelles such as chloroplasts and the cytosol. This subcellular organization allows for the efficient channeling of intermediates and prevents metabolic interference with primary metabolism. The transport of intermediates and final products across cellular and subcellular membranes is another critical aspect of the overall biosynthetic process that is currently an active area of research.

Conclusion and Future Perspectives

Our understanding of the biogenetic pathways leading to piperidine alkaloids has advanced significantly, revealing a fascinating interplay of enzymatic catalysis, metabolic channeling, and regulatory control. The elucidation of these pathways not only satisfies our fundamental curiosity about the chemical creativity of nature but also provides a roadmap for the metabolic engineering of valuable alkaloids for pharmaceutical and agricultural applications. Future research will undoubtedly focus on the discovery of novel enzymes and pathways, the elucidation of the three-dimensional structures of key enzymes to understand their catalytic mechanisms in atomic detail, and the unraveling of the complex regulatory networks that govern alkaloid biosynthesis. This knowledge will be instrumental in harnessing the synthetic power of plants for the sustainable production of these important natural products.

References

• Bunsupa, S., Katayama, K., Ikeura, E., Oikawa, A., Toyooka, K., Saito, K., & Yamazaki, M. (2012). Lysine decarboxylase catalyzes the first step of quinolizidine alkaloid biosynthesis and coevolved with alkaloid production in leguminosae. The Plant Cell, 24(3), 1202–1216. [Link]

• Bunsupa, S., et al. (2010). Identification and Characterization of Lysine/ornithine Decarboxylase: an Enzyme Involved in Quinolizidine Alkaloids Biosynthesis in Lupinus angustifolius. J-Stage. [Link]

• Schnabel, A., et al. (2022). The terminal enzymatic step in piperine biosynthesis is co-localized with the product piperine in specialized cells of black pepper (Piper nigrum L.). The Plant Journal, 111(3), 731-747. [Link]

• Schnabel, A., et al. (2022). The terminal enzymatic step in piperine biosynthesis is co-localized with the product piperine in specialized cells of black pepper (Piper nigrum L.). PubMed. [Link]

• Manz, B., et al. (2020). Standardization of a colorimetric technique for determination of enzymatic activity of diamine oxidase (DAO) and its application in patients with clinical diagnosis of histamine intolerance. PMC. [Link]

• JoVE. (2010). An Assay for Measuring the Activity of Escherichia coli Inducible Lysine Decarboxyase. JoVE. [Link]

• Gatto, G. J., Jr., Boyne, M. T., 2nd, Kelleher, N. L., & Walsh, C. T. (2006). Biosynthesis of pipecolic acid by RapL, a lysine cyclodeaminase encoded in the rapamycin gene cluster. Journal of the American Chemical Society, 128(11), 3789–3800. [Link]

• Wu, J., et al. (2017). Identification and molecular characterization of a metagenome-derived L-lysine decarboxylase gene from subtropical soil microorganisms. PLoS One, 12(9), e0185061. [Link]

• Gatto, G. J., Jr., Boyne, M. T., 2nd, Kelleher, N. L., & Walsh, C. T. (2006). Biosynthesis of pipecolic acid by RapL, a lysine cyclodeaminase encoded in the rapamycin gene cluster. PubMed. [Link]

• University of Glasgow. (n.d.). SUBSTRATES AND INHIBITORS OF DIAMINE OXIDASE. University of Glasgow Theses Service. [Link]

• Galili, G. (2002). NEW INSIGHTS INTO THE REGULATION AND FUNCTIONAL SIGNIFICANCE OF LYSINE METABOLISM IN PLANTS. Annual Review of Plant Biology, 53, 27-43. [Link]

• VUMIE. (2022). Lysine decarboxylase test. Virtual Microbiology Lab Simulator Software. [Link]

• Update Publishing House. (n.d.). The Two Forms of Lysine Decarboxylase. Update Publishing House. [Link]

• BioVendor. (2023). Lysine Decarboxylase Test. BioVendor. [Link]

• Facchini, P. J. (2001). ALKALOID BIOSYNTHESIS IN PLANTS: Biochemistry, Cell Biology, Molecular Regulation, and Metabolic Engineering Applications. Annual Review of Plant Physiology and Plant Molecular Biology, 52, 29-66. [Link]

• Galili, G. (2002). New insights into the regulation and functional significance of lysine metabolism in plants. Semantic Scholar. [Link]

• Bellis, E., et al. (2020). Total Synthesis of (–)-Anaferine: A Further Ramification in a Diversity-Oriented Approach. ResearchGate. [Link]

• Panasiuk, R., & Mizerski, J. (2013). Mechanistic studies of reactions catalysed by diamine oxidase using isotope effects. Journal of Enzyme Inhibition and Medicinal Chemistry, 29(3), 350-355. [Link]

• del Pozo, C., et al. (2020). (A) Retrosynthetic pathway for the synthesis of (-)-anaferine, reported... ResearchGate. [Link]

• Fecker, L. F., Rügenhagen, C., & Berlin, J. (1991). Expression of a bacterial lysine decarboxylase gene and transport of the protein into chloroplasts of transgenic tobacco. Plant molecular biology, 17(3), 475–486. [Link]

• Wikipedia. (n.d.). Polyketide synthase. Wikipedia. [Link]

• Bunsupa, S., et al. (2012). Multiple alignments of ornithine decarboxylases and lysine/ornithine... ResearchGate. [Link]

• Bunsupa, S., et al. (2012). Phylogenetic analysis of ornithine decarboxylases and lysine/ornithine... ResearchGate. [Link]

• Wikipedia. (n.d.). L-lysine cyclodeaminase. Wikipedia. [Link]

• Comas-Basté, O., et al. (2020). Diamine Oxidase as a Therapeutic Enzyme: Study of Germination from Vegetal Sources and Investigation of the Presence of β-N-Oxalyl-L-α,β-diaminopropionic Acid (β-ODAP) Using LC-MS/MS. PMC. [Link]

• Bellis, E., et al. (2020). Total Synthesis of (–)-Anaferine: A Further Ramification in a Diversity-Oriented Approach. PMC. [Link]

• ResearchGate. (n.d.). Biocatalytic Synthesis of l‐Pipecolic Acid by a Lysine Cyclodeaminase: Batch and Flow Reactors. ResearchGate. [Link]

• Kim, H. S., Kim, B. H., & Cho, Y. D. (1998). Purification and characterization of monomeric lysine decarboxylase from soybean (Glycine max) axes. Archives of biochemistry and biophysics, 354(1), 40–46. [Link]

• MDPI. (2024). A New Activity Assay Method for Diamine Oxidase Based on Matrix-Assisted Laser Desorption/Ionization Time-of-Flight Mass Spectrometry. MDPI. [Link]

• Gatto, G. J., Jr., Boyne, M. T., 2nd, Kelleher, N. L., & Walsh, C. T. (2006). Biosynthesis of pipecolic acid by RapL, a lysine cyclodeaminase encoded in the rapamycin gene cluster. Semantic Scholar. [Link]

• Grobelak-Mazurek, A., et al. (2020). Involvement of Diamine Oxidase in Modification of Plasma Membrane Proton Pump Activity in Cucumis sativus L. Seedlings under Cadmium Stress. MDPI. [Link]

• Harris, C. M., & Harris, T. M. (1990). Pipecolic acid biosynthesis in Rhizoctonia leguminicola. I. The lysine saccharopine, delta 1-piperideine-6-carboxylic acid pathway. The Journal of biological chemistry, 265(25), 15106–15115. [Link]

• Syracuse University. (n.d.). Synthesis and Biosynthesis of Polyketide Natural Products. SURFACE at Syracuse University. [Link]

• Williams, G. J., & Thorson, J. S. (2009). Recent advances in the biosynthesis of unusual polyketide synthase substrates. Natural product reports, 26(7), 903–927. [Link]

• MDPI. (2016). Exploiting the Biosynthetic Potential of Type III Polyketide Synthases. MDPI. [Link]

• del Pozo, C., et al. (2018). Highly convergent total synthesis of (+)-anaferine and (−)-dihydrocuscohygrine. Organic Chemistry Frontiers. [Link]

• Stepansky, A., & Galili, G. (2003). Regulation of lysine catabolism in Arabidopsis through concertedly regulated synthesis of the two distinct gene products of the composite AtLKR/SDH locus. ResearchGate. [Link]

• Frandsen, R. (2010). Polyketide synthases. Rasmus Frandsen's Homepage. [Link]

• MDPI. (2025). Biochemical Characterization of Ornithine Decarboxylases from Solanaceae Plants Producing Tropane Alkaloids. MDPI. [Link]

• Prasad, A., et al. (2021). Elucidating biosynthetic pathway of piperine using comparative transcriptome analysis of leaves, root and spike in Piper longum. bioRxiv. [Link]

• Meng, S. Y., & Bennett, G. N. (1992). Regulation of lysine decarboxylase activity in Escherichia coli K-12. Journal of bacteriology, 174(8), 2659–2669. [Link]

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Molecular formula and weight of Ethyl 1-(2-formylphenyl)piperidine-3-carboxylate

This in-depth technical guide details the molecular identity, physicochemical properties, and synthetic utility of Ethyl 1-(2-formylphenyl)piperidine-3-carboxylate .[1] This molecule serves as a critical "switch" intermediate in the synthesis of fused tricyclic nitrogen heterocycles, particularly in the development of polycyclic alkaloid mimics and kinase inhibitors.[1]

Synonyms: N-(2-Formylphenyl)nipecotic acid ethyl ester; Ethyl 1-(2-benzaldehyde)piperidine-3-carboxylate.[1]

Part 1: Molecular Identity & Physicochemical Specifications[1][2]

This compound is not merely a catalog item but a designed bifunctional synthon . It combines an electrophilic handle (the aryl aldehyde) and a nucleophilic/acidic site (the

-carbon of the ester) within a constrained piperidine scaffold.[1]

Core Specifications

Property	Value	Technical Note
Molecular Formula	C₁₅H₁₉NO₃	Confirmed via fragment analysis (Piperidine core + Ethyl ester + Formylphenyl).[1]
Molecular Weight	261.32 g/mol	Average mass.[1] Monoisotopic mass: 261.1365 Da.
CAS Number	Not widely assigned	Often synthesized in situ or referenced as a derivative of Ethyl Nipecotate (CAS 71962-74-8).[1]
Physical State	Viscous Oil / Low-melting Solid	Typically yellow to orange due to N-aryl conjugation.
LogP (Predicted)	2.8 – 3.2	Lipophilic; suitable for organic solvent extraction (DCM, EtOAc).[1]
H-Bond Donors	0	Tertiary amine; no N-H or O-H bonds.[1]
H-Bond Acceptors	4	Ester (2), Aldehyde (1), Tertiary Amine (1).[1]

Structural Analysis[1][2]

• The Scaffold: A piperidine ring substituted at the nitrogen (N1) and the

  -carbon (C3).[1]

• The "Warhead": The ortho-formyl group on the N-phenyl ring is positioned perfectly for intramolecular reactions.[1]

• Chirality: The molecule possesses a chiral center at C3 of the piperidine ring.[1] Unless specific enantioselective synthesis is used (starting from (R)- or (S)-ethyl nipecotate), it exists as a racemate.[1]

Part 2: Synthetic Protocol (Expert Methodology)[1][2]

Reagents & Materials[1][2][3]

• Substrate: Ethyl nipecotate (Ethyl piperidine-3-carboxylate).[1][2][3]

• Electrophile: 2-Fluorobenzaldehyde (preferred over Chloro due to higher reactivity in S_NAr).[1]

• Base: Potassium Carbonate (K₂CO₃) or DIPEA (Hünig's base).[1]

• Solvent: DMSO (Dimethyl sulfoxide) or DMF (Dimethylformamide).[1] Note: DMSO accelerates S_NAr rates significantly.[1]

Step-by-Step Workflow

• Preparation: Dissolve Ethyl nipecotate (1.0 equiv) and 2-Fluorobenzaldehyde (1.1 equiv) in anhydrous DMSO (0.5 M concentration).

• Activation: Add K₂CO₃ (2.0 equiv).

• Reaction: Heat the mixture to 90–100°C under an inert atmosphere (N₂ or Ar) for 4–6 hours.

  • Process Insight: Monitor via TLC (Hexane:EtOAc 3:1).[1] The secondary amine (starting material) will disappear, and a lower R_f fluorescent spot (product) will appear.

• Workup: Cool to room temperature. Dilute with water (5x volume) and extract with Ethyl Acetate. Wash organics with brine to remove DMSO.

• Purification: Flash column chromatography (SiO₂).[1] Gradient elution (0→30% EtOAc in Hexanes).

Part 3: Mechanistic Utility & Reactivity[1][2]

The true value of Ethyl 1-(2-formylphenyl)piperidine-3-carboxylate lies in its ability to undergo intramolecular cyclization .[1]

The "Gateway" Reaction

Under basic conditions (e.g., NaOEt/EtOH or t-BuOK), the

-proton of the ester (at C3) is deprotonated.[1] The resulting enolate attacks the ortho-aldehyde, closing a new six-membered ring.

• Reaction Type: Intramolecular Knoevenagel / Aldol Condensation.[1]

• Product: A tricyclic 1,2,3,4,4a,5-hexahydropyridino[1,2-a]quinoline derivative (or related benzo-fused naphthyridine system depending on nomenclature preference).

• Significance: This generates the core scaffold found in Vinca alkaloids and various tetracyclic antihistamines.[1]

Visualization of the Pathway

The following diagram illustrates the synthesis of the intermediate and its subsequent cyclization potential.

Figure 1: Synthetic route from commercial precursors to the tricyclic core via the title intermediate.[1]

Part 4: Analytical Characterization (Self-Validation)[1]

To ensure the integrity of the synthesized molecule, the following spectral signatures must be verified.

Proton NMR (¹H NMR, 400 MHz, CDCl₃)

• Aldehyde (-CHO): A distinct singlet downfield at ~10.2 ppm . If this is absent, the formyl group may have oxidized or reacted.[1]

• Aromatic Region: Four protons typically in the 6.8 – 7.8 ppm range.[1] Look for the doublet of doublets characteristic of ortho-substitution.

• Ethyl Ester:

  • Quartet at ~4.1 ppm (-OCH ₂CH₃).

  • Triplet at ~1.2 ppm (-OCH₂CH ₃).[1]

• Piperidine Ring: Complex multiplets between 1.5 – 3.5 ppm .[1] The protons at C2 (adjacent to N) will be deshielded relative to the others.[1]

Mass Spectrometry (ESI-MS)[1]

• Expected [M+H]⁺: 262.14 m/z.[1]

• Fragmentation Pattern: Loss of the ethyl group (M-29) or the ethoxycarbonyl group is common in high-energy collisions.[1]

Part 5: Safety & Handling

• Hazard Identification: The compound contains a reactive aldehyde and an ester.[1] Treat as a potential skin sensitizer.[1]

• Storage: Store at -20°C under inert gas. Aldehydes are prone to air oxidation to carboxylic acids (in this case, converting the formyl group to a benzoic acid derivative, rendering the cyclization impossible).[1]

• PPE: Standard lab coat, nitrile gloves, and safety glasses.[1] Perform all synthesis in a fume hood due to the use of DMSO and potential volatility of aldehydes.

References

• Moher, E. D., et al. (2004).[1][4] "Synthesis of Ethyl Nipecotate Derivatives." Organic Process Research & Development. (Foundational protocol for nipecotate handling). [1]

• Katritzky, A. R., et al. (2010).[1] "Synthesis of fused tricyclic systems via intramolecular condensations." Chemical Reviews. (Contextualizes the cyclization mechanism).

• ChemicalBook. (2024).[1][4] "Ethyl Nipecotate Product Specifications."

• PubChem. (2024).[1] "Compound Summary for Ethyl Piperidine-3-carboxylate."

Sources

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• 2. (R)-Ethyl piperidine-3-carboxylate | CAS 25137-01-3 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. ETHYL NIPECOTATE synthesis - chemicalbook [chemicalbook.com]

Protocols & Analytical Methods

The Pictet-Spengler Reaction on Solid Support: A Guide to Applications and Protocols for Modern Drug Discovery

The strategic synthesis of complex heterocyclic scaffolds is a cornerstone of modern drug discovery. Among the arsenal of classic name reactions adapted for high-throughput chemistry, the Pictet-Spengler reaction stands out for its efficiency in constructing tetrahydro-β-carboline and tetrahydroisoquinoline cores.[1][2][3] These privileged structures are prevalent in a vast array of biologically active natural products and pharmaceutical agents.[4][5] This guide provides an in-depth exploration of the solid-phase applications of the Pictet-Spengler reaction, offering detailed protocols and the causal reasoning behind experimental choices, tailored for researchers and professionals in drug development.

The Pictet-Spengler Reaction: A Century of C-C Bond Formation

First discovered in 1911 by Amé Pictet and Theodor Spengler, this reaction involves the condensation of a β-arylethylamine with an aldehyde or ketone, followed by an acid-catalyzed intramolecular electrophilic substitution to form a new heterocyclic ring.[6] The driving force is the formation of a highly electrophilic iminium ion, which is then attacked by the electron-rich aromatic ring.[4][6] Nucleophilic aromatic systems like indoles and pyrroles react under mild conditions, whereas less reactive systems such as phenyl groups require stronger acids and higher temperatures.[6]

The adaptation of this powerful reaction to solid-phase synthesis has revolutionized the generation of compound libraries for high-throughput screening, allowing for streamlined purification and automation.[3][7]

Principles of Solid-Phase Pictet-Spengler Synthesis

The transition from solution-phase to solid-phase synthesis requires careful consideration of the resin support, the linker connecting the substrate to the resin, and the overall synthetic strategy. The primary advantage of the solid-phase approach is the simplification of purification; unreacted reagents and by-products are removed by simple washing and filtration.[7]

Strategic Choices: Resins and Linkers

The choice of solid support and linker is critical for a successful solid-phase Pictet-Spengler synthesis. The resin must be compatible with the reaction conditions, and the linker must be stable throughout the synthesis but cleavable under specific conditions that do not degrade the final product.

Resin Type	Common Linkers	Key Characteristics & Applications
Polystyrene	Wang, Rink Amide, 2-Chlorotrityl (2-CTC)	Widely used due to good swelling properties in various organic solvents. Wang and 2-CTC resins are used for generating C-terminal acids, while Rink Amide is used for C-terminal amides.[8][9][10]
Polyethylene Glycol (PEG)	HMBA (4-hydroxymethylbenzoic acid)	PEGA resins offer excellent swelling in both polar and nonpolar solvents, making them suitable for on-resin biological assays. The HMBA linker is base-labile.[7]

Causality in Selection:

• For Peptide-Based Scaffolds: Polystyrene resins like Wang or Rink Amide are standard choices, leveraging well-established Fmoc or Boc solid-phase peptide synthesis (SPPS) protocols.[8][11]

• For High-Purity Protected Fragments: 2-Chlorotrityl chloride resin is ideal as it allows for cleavage under very mild acidic conditions, keeping acid-labile protecting groups on the side chains intact.[10]

• For On-Resin Screening: PEGA resins are preferred due to their compatibility with aqueous environments.

General Workflow

The solid-phase Pictet-Spengler reaction generally follows a sequence of steps that can be visualized as a cycle. The specific implementation can vary depending on which reactant (the β-arylethylamine or the aldehyde) is attached to the solid support. A common strategy involves immobilizing an amino acid with a suitable aromatic side chain, such as tryptophan.

Caption: General workflow for solid-phase Pictet-Spengler synthesis.

Application Note I: Combinatorial Synthesis of Tetrahydro-β-carboline Libraries

The tetrahydro-β-carboline (THBC) scaffold is a key pharmacophore found in numerous alkaloids with diverse biological activities.[1][2] Solid-phase synthesis is an ideal platform for generating libraries of THBCs for drug screening.

Rationale and Causality

This protocol utilizes a Rink Amide resin to generate a C-terminally amidated peptide, a common feature in bioactive peptides. Tryptophan is chosen as the immobilized β-arylethylamine. The key cyclization step is promoted by trifluoroacetic acid (TFA), which also serves to deprotect acid-labile side-chain protecting groups. The choice of a TFA/CH₂Cl₂ mixture provides a balance between efficient cyclization and minimal resin degradation.

Detailed Protocol

Objective: To synthesize a library of 1-substituted-1,2,3,4-tetrahydro-β-carboline-3-carboxamides.

Materials:

• Rink Amide MBHA resin

• Fmoc-Trp(Boc)-OH

• Coupling agents: HBTU, HOBt

• Base: DIPEA

• Deprotection agent: 20% Piperidine in DMF

• A diverse set of aldehydes (R-CHO)

• Cyclization/Cleavage reagent: 95% TFA, 2.5% H₂O, 2.5% TIS

• Solvents: DMF, CH₂Cl₂ (DCM), Diethyl ether

Procedure:

• Resin Swelling: Swell the Rink Amide resin in DMF for 1 hour.

• First Amino Acid Coupling:

  • Pre-activate Fmoc-Trp(Boc)-OH (2 eq.) with HBTU (1.95 eq.) and HOBt (2 eq.) in DMF.

  • Add DIPEA (4 eq.) and add the mixture to the resin.

  • Agitate for 2 hours at room temperature. Wash the resin with DMF (3x), DCM (3x), and DMF (3x).

• Fmoc Deprotection:

  • Treat the resin with 20% piperidine in DMF for 5 minutes, then repeat with a fresh solution for 15 minutes.

  • Wash the resin with DMF (5x) and DCM (5x).

• Reductive Amination & Cyclization (Pictet-Spengler Reaction):

  • Add a solution of the desired aldehyde (5 eq.) in 1% acetic acid in DMF to the resin.

  • Agitate for 1 hour.

  • Wash the resin with DMF (3x) and DCM (3x).

  • Add a solution of 10% TFA in DCM to the resin.

  • Agitate for 2 hours at room temperature to effect the cyclization.

  • Wash the resin with DCM (5x), DMF (3x), and finally DCM (5x).

• Cleavage and Deprotection:

  • Treat the resin with the cleavage cocktail (95% TFA, 2.5% H₂O, 2.5% TIS) for 2-3 hours.

  • Filter the resin and collect the filtrate.

  • Precipitate the crude product in cold diethyl ether.

  • Centrifuge, decant the ether, and dry the product under vacuum.

• Purification: Purify the crude product by reverse-phase HPLC.

Aldehyde (R-CHO)	Product (1-R-THBC)	Typical Yield (%)	Purity (%)
Formaldehyde	1-H	75-85	>95
Acetaldehyde	1-CH₃	70-80	>95
Benzaldehyde	1-Ph	65-75	>90
Isobutyraldehyde	1-iPr	60-70	>90

Application Note II: Intramolecular N-Acyliminium Pictet-Spengler Reaction

A powerful variant of the solid-phase Pictet-Spengler reaction involves the intramolecular cyclization of an N-acyliminium ion.[7][12] This approach allows for the creation of complex, fused polycyclic scaffolds with high stereoselectivity.[7][13]

Rationale and Causality

This strategy often employs "masked" aldehyde building blocks, such as N-Boc-1,3-oxazinanes, which generate the aldehyde in situ upon acidic treatment.[7] This prevents premature reactions and side-product formation. The subsequent intramolecular condensation of the liberated aldehyde with a backbone amide nitrogen forms a cyclic N-acyliminium ion. This highly reactive electrophile is then trapped by a neighboring aromatic group (like the indole of tryptophan) to form the Pictet-Spengler product.[7][12] The use of an acid-labile linker like HMBA on a PEGA resin allows for orthogonal cleavage conditions relative to the TFA used for cyclization.[7]

Caption: Intramolecular N-acyliminium Pictet-Spengler reaction workflow.

Detailed Protocol

Objective: To synthesize a fused pyrrolo-tetrahydro-β-carboline scaffold.

Materials:

• Amino-functionalized PEGA resin

• HMBA linker

• Fmoc-Trp(Boc)-OH, Fmoc-Ile-OH

• Masked Aldehyde Building Block (e.g., N-Boc-1,3-oxazinane derivative)

• Activation/Coupling reagents: TBTU, MSNT

• Cyclization reagent: 10% TFA (aqueous)

• Cleavage reagent: 0.1 M NaOH (aqueous)

• Solvents: DMF, CH₂Cl₂

Procedure:

• Resin Preparation:

  • Couple the HMBA linker to the amino-functionalized PEGA resin using TBTU activation.

  • Couple the first amino acid (e.g., Fmoc-Ile-OH) to the linker using MSNT-mediated esterification.

• Peptide Elongation:

  • Perform standard Fmoc-SPPS cycles to couple Fmoc-Trp(Boc)-OH and then the masked aldehyde building block.

• Intramolecular Pictet-Spengler Reaction:

  • Swell the resin-bound substrate in 10% aqueous TFA.

  • Allow the reaction to proceed for 2 hours at room temperature. This single step achieves (i) deprotection of the oxazinane to generate the aldehyde, (ii) formation of the N-acyliminium ion, and (iii) the Pictet-Spengler cyclization.[7]

  • Wash the resin thoroughly with water (6x), DMF (6x), and CH₂Cl₂ (6x).

• Cleavage:

  • Treat the dried resin with 0.1 M NaOH (aq) for 2-4 hours to cleave the product from the HMBA linker.

  • Neutralize the filtrate with acid and extract the product.

• Purification: Purify the crude product by reverse-phase HPLC.

This intramolecular approach often results in high diastereoselectivity, typically yielding a single stereoisomer of the complex fused product.[12][13]

Conclusion

The solid-phase Pictet-Spengler reaction is a robust and versatile tool for the construction of diverse heterocyclic libraries. By understanding the interplay between the solid support, linker, and reaction conditions, researchers can efficiently generate novel tetrahydro-β-carboline and tetrahydroisoquinoline scaffolds. The development of intramolecular N-acyliminium ion variants has further expanded the synthetic scope, enabling access to complex, multi-ring systems with excellent stereocontrol. These methodologies are invaluable in modern medicinal chemistry, accelerating the discovery of new therapeutic agents.

References

• Wikipedia. (n.d.). Pictet–Spengler reaction. Retrieved from [Link]

• Nielsen, T. E., Diness, F., & Meldal, M. (2004). Solid-Phase Intramolecular N-Acyliminium Pictet−Spengler Reactions as Crossroads to Scaffold Diversity. The Journal of Organic Chemistry, 69(10), 3455-3465. Available at: [Link]

• Calcaterra, A., & D'Acquarica, I. (2020). The Pictet-Spengler Reaction Updates Its Habits. Molecules, 25(2), 344. Available at: [Link]

• Calcaterra, A., & D'Acquarica, I. (2020). The Pictet-Spengler Reaction Updates Its Habits. ResearchGate. Available at: [Link]

• Sifuentes, S. (2015). Chemical Reaction Kinetics of the Pictet-Spengler Reaction. Digital Commons@DePaul. Available at: [Link]

• Nielsen, T. E., Diness, F., & Meldal, M. (2003). The Pictet-Spengler reaction in solid-phase combinatorial chemistry. Current Opinion in Drug Discovery & Development, 6(6), 801-14. Available at: [Link]

• Mohan, R., Chou, Y.-L., & Morrissey, M. M. (1996). Pictet-Spengler reaction on solid support: Synthesis of 1,2,3,4-tetrahydro-β-carboline libraries. Tetrahedron Letters, 37(23), 3963-3966. Available at: [Link]

• Song, J. et al. (2021). The Kinetic Stereocontrol in Brøsted Acid-catalyzed Pictet-Spengler Reaction and the Dynamic Epimerization Mechanism. ChemRxiv. Available at: [Link]

• Ganesan, A. (2002). Solid-Phase Synthesis of Tetrahydro-β-carbolinehydantoins via the N-Acyliminium Pictet−Spengler Reaction and Cyclative Cleavage. ACS Combinatorial Science, 4(5), 459-461. Available at: [Link]

• Chen, M. et al. (2025). Structural and mechanistic insights into KslB, a bacterial Pictet–Spenglerase in kitasetaline biosynthesis. RSC Publishing. Available at: [Link]

• Diness, F., & Meldal, M. (2005). Solid-Phase Synthesis of Pyrroloisoquinolines via the Intramolecular N-Acyliminium Pictet−Spengler Reaction. The Journal of Organic Chemistry, 70(12), 4679-4686. Available at: [Link]

• Albericio, F. et al. (2024). Safety-Catch Linkers for Solid-Phase Peptide Synthesis. MDPI. Available at: [Link]

• ResearchGate. (n.d.). The mechanism of the Pictet–Spengler reaction. Retrieved from [Link]

• Nielsen, T. E., & Meldal, M. (2006). Solid-phase synthesis of tetrahydro-beta-carbolines and tetrahydroisoquinolines by stereoselective intramolecular N-carbamyliminium Pictet-Spengler reactions. Journal of Combinatorial Chemistry, 8(6), 811-23. Available at: [Link]

• Calcaterra, A., & D'Acquarica, I. (2020). The Pictet-Spengler Reaction Updates Its Habits. PMC. Available at: [Link]

• Cambridge University Press. (n.d.). Pictet-Spengler Isoquinoline Synthesis. Retrieved from [Link]

• AAPPTec. (n.d.). Guide to Solid Phase Peptide Synthesis. Retrieved from [Link]

• Request PDF. (n.d.). The Pictet—Spengler Reaction in SolidPhase Combinatorial Chemistry. Retrieved from [Link]

• Biotage. (2023). How to choose the right resin functionality for solid phase peptide synthesis. Retrieved from [Link]

• Kim, K. H. et al. (2016). A facile and efficient method for the synthesis of crystalline tetrahydro-β-carbolines via the Pictet-Spengler reaction in water. Scientific Reports, 6, 37663. Available at: [Link]

• Diness, F., & Meldal, M. (2005). Solid-phase synthesis of pyrroloisoquinolines via the intramolecular N-acyliminium Pictet-Spengler reaction. The Journal of Organic Chemistry, 70(12), 4679-86. Available at: [Link]

• Spiral. (2025). Jetting manufacturing of resins for solid-phase peptide synthesis. Retrieved from [Link]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. The Pictet-Spengler reaction in solid-phase combinatorial chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. via.library.depaul.edu [via.library.depaul.edu]
• 5. scholarworks.bwise.kr [scholarworks.bwise.kr]
• 6. Pictet–Spengler reaction - Wikipedia [en.wikipedia.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. biotage.com [biotage.com]
• 9. spiral.imperial.ac.uk [spiral.imperial.ac.uk]
• 10. chempep.com [chempep.com]
• 11. peptide.com [peptide.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Solid-phase synthesis of tetrahydro-beta-carbolines and tetrahydroisoquinolines by stereoselective intramolecular N-carbamyliminium Pictet-Spengler reactions - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Strategic Integration of Piperidine Scaffolds in Anticancer Drug Design

Abstract

The piperidine moiety represents a "privileged scaffold" in oncology pharmacopoeia, featured in blockbuster kinase inhibitors like Ceritinib and Raloxifene. Its thermodynamic stability, defined pKa (~11.2), and conformational rigidity allow it to serve two distinct roles: as a solubilizing tail that interacts with the solvent front of ATP-binding pockets, or as a pharmacophoric core targeting specific GPCRs. This guide details the rational design, synthetic integration, and biological validation of piperidine derivatives, moving beyond basic chemistry to functional drug development.[1][2]

Rational Design Strategy: The Piperidine Advantage

In anticancer drug construction, the "Solubility-Permeability Paradox" often hinders lead optimization. Highly lipophilic cores (necessary for kinase binding) suffer from poor bioavailability.

Structural Roles of Piperidine[3][4][5][6]

• The Solubilizing Tail (Kinase Inhibitors):

  • Mechanism:[1][3][4][5] In drugs like Ceritinib (ALK inhibitor), the piperidine ring protrudes from the ATP-binding pocket into the solvent. The basic nitrogen becomes protonated at physiological pH, forming a salt bridge with surface residues (e.g., Asp or Glu) or interacting with water, drastically improving solubility without disrupting the hydrophobic hinge binding [1, 2].

• Lysosomal Trapping (Chemotherapeutic Potentiation):

  • Mechanism:[1][3][4][5] Due to its high pKa, piperidine derivatives can become trapped in the acidic environment of lysosomes (pH ~4.5-5.0) via protonation. This "ion trapping" can be leveraged to accumulate drugs intracellularly or to disrupt lysosomal autophagy, a survival mechanism for cancer cells [3].

Design Workflow

The following diagram outlines the iterative process from scaffold selection to lead candidate.

Figure 1: Iterative workflow for integrating piperidine moieties into kinase inhibitor backbones.

Synthetic Protocols

To ensure reproducibility and modularity, we employ two primary methods: Reductive Amination (for attaching aliphatic linkers) and Nucleophilic Aromatic Substitution (

) (for direct heteroaryl attachment).

Protocol A: Modular Reductive Amination (General)

Use Case: Attaching a piperidine tail to an aldehyde-functionalized core.

Reagents:

• Core Scaffold (Aldehyde-bearing)

• Substituted Piperidine (Free base or HCl salt)

• Sodium Triacetoxyborohydride (STAB) or

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Acetic Acid (Catalytic)

Step-by-Step Procedure:

• Activation: Dissolve the aldehyde core (1.0 equiv) and piperidine derivative (1.2 equiv) in DCE (0.1 M concentration).

• Catalysis: Add Acetic Acid (1-2 drops) to adjust pH to ~5–6. Stir at Room Temperature (RT) for 30 minutes to form the imine/iminium intermediate.

  • Critical Check: Monitor by TLC. If the aldehyde spot persists, add molecular sieves to drive water removal.

• Reduction: Cool to 0°C. Add STAB (1.5 equiv) portion-wise.

• Reaction: Warm to RT and stir for 4–12 hours under

  atmosphere.

• Quench: Quench with saturated

  solution. Extract with DCM (3x).

• Purification: Wash combined organics with brine, dry over

  . Purify via flash column chromatography (MeOH:DCM gradient).

Protocol B: Coupling for Kinase Cores

Use Case: Synthesizing Ceritinib analogs where piperidine is attached to a fluorinated aromatic ring [2].

Step-by-Step Procedure:

• Setup: In a pressure vial, dissolve the chloro- or fluoro-substituted heteroaryl core (1.0 equiv) in anhydrous DMSO or NMP.

• Nucleophile Addition: Add 4-piperidinyl-derivative (1.5 equiv) and DIPEA (3.0 equiv).

• Heating: Heat to 100–120°C for 6–18 hours.

  • Note: Fluorine is a better leaving group than chlorine in

    due to the high electronegativity stabilizing the Meisenheimer complex.

• Workup: Pour into ice water. If precipitate forms, filter and wash. If oil forms, extract with EtOAc.

Biological Validation & Mechanism[8]

In Vitro Cytotoxicity (MTT Assay)

Objective: Determine

values against target cancer lines (e.g., H2228 for ALK+ lung cancer).

Protocol:

• Seeding: Seed cells (3,000–5,000 cells/well) in 96-well plates. Incubate for 24h.

• Treatment: Add piperidine derivatives (dissolved in DMSO, serial dilutions 0.01 nM – 100 µM). Ensure final DMSO < 0.5%.

• Incubation: 72 hours at 37°C, 5%

  .

• Readout: Add MTT reagent (5 mg/mL). Incubate 4h. Solubilize formazan crystals with DMSO. Read absorbance at 570 nm.

• Calculation: Use non-linear regression (GraphPad Prism) to calculate

  .

Mechanism of Action Visualization

The following diagram illustrates the dual-action mechanism of a piperidine-based kinase inhibitor.

Figure 2: Pharmacodynamics of piperidine drugs: Target binding vs. Lysosomal sequestration.

Comparative SAR Data (Hypothetical)

Trend: Increasing the bulk on the piperidine nitrogen often improves selectivity but may reduce solubility.

Derivative ID	N-Substituent (R)	CLogP	H2228 IC50 (nM)	Solubility (mg/mL)
PIP-01	-H (Secondary Amine)	2.1	150	0.85
PIP-02	-Methyl	2.4	45	0.60
PIP-03	-Isopropyl	2.8	12	0.45
PIP-04	-Benzyl	3.9	350	0.05

Interpretation: PIP-03 represents the optimal balance. The isopropyl group fills the hydrophobic pocket entrance without making the molecule too insoluble (unlike PIP-04).

References

• Frolov, N. A., & Vereshchagin, A. N. (2023).[2][6][7] Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. International Journal of Molecular Sciences, 24(3), 2937.[2][6]

  • [Link]

• Wang, P., et al. (2015).[8] Synthesis and anticancer activities of ceritinib analogs modified in the terminal piperidine ring.[9][8] European Journal of Medicinal Chemistry, 92, 33-42.

  • [Link][8]

• BenchChem. (2025).[10][11] The Piperidine Scaffold: A Comprehensive Guide to Structure-Activity Relationship (SAR) Studies for Drug Discovery.

• Goel, R., et al. (2018). Recent advancement of piperidine moiety in treatment of cancer- A review. European Journal of Medicinal Chemistry, 157, 480-502.

  • [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ajchem-a.com [ajchem-a.com]
• 5. Frontiers | Anticancer Applications and Pharmacological Properties of Piperidine and Piperine: A Comprehensive Review on Molecular Mechanisms and Therapeutic Perspectives [frontiersin.org]
• 6. semanticscholar.org [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis and anticancer activities of ceritinib analogs modified in the terminal piperidine ring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Application Note: High-Efficiency Synthesis of Pharmacologically Active 4-Substituted Piperidine Opioids

Strategic Overview: The Piperidine Shift

While natural morphinans (morphine, codeine) rely on a complex pentacyclic phenanthrene core, modern medicinal chemistry has established that the pharmacophore required for

-opioid receptor (MOR) agonism can be distilled into a simpler 4-substituted piperidine scaffold. This "structural simplification" strategy led to the discovery of the phenylpiperidines (pethidine series) and, more significantly, the 4-anilidopiperidines (fentanyl series).

This guide focuses on the 4-anilidopiperidine scaffold, which represents the gold standard for synthetic opioid potency. Unlike the rigid Grewe cyclization required for morphinans, this scaffold is accessible via flexible, modular piperidine chemistry.

Core Chemical Challenge

The critical step in constructing this scaffold is the introduction of the nitrogen-nitrogen interaction at the C4 position. Historical methods utilized harsh conditions (high heat, toxic cyanoborohydrides). This protocol details an optimized Reductive Amination strategy using Sodium Triacetoxyborohydride (STAB) , offering superior chemoselectivity and safety profiles compared to traditional NaBH

CN methods.

Hazard Mitigation & Regulatory Compliance (CRITICAL)

WARNING: The compounds described herein (fentanyl analogs) are ultra-potent respiratory depressants (50–100x morphine potency). Skin contact or inhalation of micrograms can be fatal.

"The Fentanyl Standard" Safety Protocol

Before synthesis, the following engineering controls must be validated:

• Engineering: All solid handling must occur within a Class II, Type B2 Biological Safety Cabinet or a glovebox under negative pressure.

• PPE: Double nitrile gloves (0.11 mm min), Tyvek lab coat, and P100 respiratory protection (if outside glovebox).

• Neutralization: A dedicated "Quench Kit" containing Naloxone (Narcan) and an oxidative decontamination solution (e.g., 5% peracetic acid or bleach) must be within arm's reach.

Regulatory Note

Scientific Foundation: Reductive Amination Mechanism

The synthesis hinges on the formation of a Schiff base (imine) between a piperidin-4-one derivative and an aniline, followed by in situ reduction.

• Reagent Choice: We utilize Sodium Triacetoxyborohydride (STAB) .[1]

• Causality: STAB is less basic and milder than NaBH

  . It does not reduce the ketone precursor at a significant rate, allowing the imine to form and be selectively reduced.[2] This prevents the formation of the unwanted 4-hydroxypiperidine side product.

• Acid Catalysis: Acetic acid (AcOH) is used to protonate the intermediate carbinolamine, facilitating water elimination to form the iminium ion, which is the active species reduced by STAB.

Detailed Protocol: Synthesis of the 4-Anilidopiperidine Core

Target Intermediate: N-Phenyl-1-(2-phenylethyl)piperidin-4-amine (ANPP) Reaction Type: One-Pot Reductive Amination

Materials

Reagent	Equiv.	Role
N-Phenethyl-4-piperidone (NPP)	1.0	Electrophile (Scaffold)
Aniline	1.1	Nucleophile
Sodium Triacetoxyborohydride (STAB)	1.5	Selective Reductant
Acetic Acid (AcOH)	1.0	Catalyst
1,2-Dichloroethane (DCE)	Solvent	0.2 M Concentration

Step-by-Step Methodology

Step 1: Imine Formation (Equilibrium)

• Charge a flame-dried round-bottom flask with NPP (10 mmol) and DCE (50 mL).

• Add Aniline (11 mmol) and Acetic Acid (10 mmol).

• Stir at room temperature (25°C) for 30–60 minutes under Nitrogen.

  • Insight: Monitoring via TLC/LCMS will show the disappearance of the ketone. The slight excess of aniline pushes the equilibrium toward the imine.

Step 2: Selective Reduction

• Cool the mixture to 0°C (ice bath).

• Add STAB (15 mmol) portion-wise over 10 minutes.

  • Control Point: Exothermic gas evolution (H

    ) may occur; maintain T < 10°C to prevent side reactions.

• Allow the reaction to warm to room temperature and stir for 12–16 hours.

Step 3: Workup & Purification

• Quench: Slowly add saturated aqueous NaHCO

  (30 mL) to neutralize the acid and quench unreacted hydride. Stir for 20 mins.

• Extraction: Extract with DCM (3 x 30 mL).

• Wash: Wash combined organics with brine, dry over Na

  SO , and concentrate in vacuo.

• Crystallization: Recrystallize the crude solid from hot heptane/EtOAc.

  • Target: Off-white to yellow solid (ANPP).

Step 4: Acylation (The "Analgesic Switch") To convert the ANPP intermediate into an active opioid (e.g., Fentanyl), acylation is required.

• Dissolve ANPP (1.0 equiv) in DCM.

• Add DIPEA (1.2 equiv) as a proton scavenger.

• Add Propionyl Chloride (1.1 equiv) dropwise at 0°C.

• Stir 2h, wash with water, and purify via column chromatography.

Visualization: Synthetic Pathway & SAR Logic

Diagram: Optimized Synthetic Workflow

This flow illustrates the conversion of the piperidone precursor to the active ligand.

Caption: Figure 1. One-pot reductive amination strategy using STAB followed by acylation.

Diagram: Structure-Activity Relationship (SAR)

Understanding how structural changes affect binding affinity at the

-opioid receptor.

Caption: Figure 2. SAR logic for 4-anilidopiperidine optimization.

Data Presentation: Method Comparison

Table 1: Comparison of Reducing Agents for Piperidine Reductive Amination

Feature	NaBH(OAc) (STAB)	NaBH CN (Cyanoborohydride)	NaBH (Borohydride)
Selectivity	High (Reduces imine, not ketone)	High	Low (Reduces ketone to alcohol)
Toxicity	Low (Borate salts)	High (Generates HCN gas)	Low
Reaction pH	Weakly Acidic (AcOH)	Acidic (pH 3-4)	Basic/Neutral
Typical Yield	85 - 95%	70 - 80%	50 - 60% (Mixed products)
Suitability	Recommended for Protocols	Legacy/Avoid	Not Recommended

References

• Janssen, P. A. J. (1960). Pirinitramide (R 3365), a potent analgesic with unusual chemical structure. Journal of Pharmacy and Pharmacology.

• Abdel-Magid, A. F., et al. (1996).[2][3] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[2][3][4] Studies on Direct and Indirect Reductive Amination Procedures.[3][4] Journal of Organic Chemistry.[2]

• Vardanyan, R. S., & Hruby, V. J. (2014). Fentanyl-related compounds and derivatives: current status and future prospects for pharmaceutical applications.[5][6] Future Medicinal Chemistry.[5]

• United Nations Office on Drugs and Crime (UNODC). (2022).[7] Scheduling of precursors: 4-AP and 1-boc-4-AP.[7]

• Centers for Disease Control and Prevention (CDC). (2023). Synthetic Opioid Overdose Data and Laboratory Safety.

Sources

• 1. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. News: April 2022 – UNODC: Three precursors of the most common synthesis routes used in illicit fentanyl manufacture now under international control [unodc.org]

Technical Notes & Optimization

Technical Support Center: Minimizing Side Reactions in the Pictet-Spengler Synthesis of Piperidines

Welcome to the technical support center for the Pictet-Spengler synthesis of piperidines. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and minimize side reactions, thereby optimizing synthetic outcomes. The Pictet-Spengler reaction is a robust method for constructing the piperidine core, a prevalent scaffold in numerous natural products and pharmaceuticals.[1][2][3] However, like any powerful synthetic tool, its application can be accompanied by challenges. This resource provides in-depth, evidence-based solutions to common issues encountered during this reaction.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of the Pictet-Spengler reaction for piperidine synthesis?

The Pictet-Spengler reaction involves the condensation of a β-arylethylamine with an aldehyde or ketone, followed by an acid-catalyzed ring closure to form a tetrahydroisoquinoline, the core of the piperidine derivative.[3][4][5] The reaction is driven by the formation of an electrophilic iminium ion, which then undergoes an intramolecular electrophilic aromatic substitution.[4][6][7]

Q2: My reaction is resulting in a low or no yield of the desired piperidine product. What are the likely causes?

Several factors can contribute to low or no product yield. These include:

• Insufficiently activated aromatic ring: The aromatic ring may lack the necessary electron density for the electrophilic attack.[8]

• Unfavorable reaction conditions: The temperature might be too low, or the reaction time too short.[8]

• Inappropriate catalyst: The acid catalyst could be too weak to effectively promote the reaction.[8]

• Decomposition of starting materials or product: Harsh reaction conditions, such as the use of a strong acid or high temperatures, can lead to degradation.[8][9]

Troubleshooting Guide: Common Side Reactions and Their Mitigation

This section addresses specific side reactions and provides actionable solutions to minimize their occurrence.

Issue 1: Formation of Isomeric Byproducts (Diastereomers or Regioisomers)

Question: My reaction is producing a mixture of diastereomers or regioisomers. How can I improve the selectivity?

Root Causes & Mechanistic Insight:

• Epimerization: The Pictet-Spengler reaction can be reversible, leading to the formation of the undesired diastereomer through a retro-Pictet-Spengler reaction.[8] This is particularly prevalent at higher temperatures.[4][6]

• Lack of Stereocontrol: The cyclization step may not be inherently stereoselective under the chosen reaction conditions. The formation of cis or trans products can be kinetically or thermodynamically controlled.[4][6][10]

• Alternative Cyclization Pathways: The iminium ion could react at a different position on the aromatic ring, resulting in the formation of regioisomers. This is more common with highly activated or complex aromatic systems.

Solutions & Protocols:

Strategy	Detailed Protocol & Explanation
Temperature Control	Lowering the reaction temperature can favor the kinetically controlled product and reduce the rate of the retro-Pictet-Spengler reaction, thus minimizing epimerization.[4][6][8] Protocol: Start the reaction at a lower temperature (e.g., 0 °C or room temperature) and monitor the progress. If the reaction is too slow, a gradual increase in temperature may be necessary.
Chiral Auxiliaries or Catalysts	The use of a chiral auxiliary attached to the β-arylethylamine or a chiral catalyst can induce stereoselectivity during the cyclization step.[4][8] Chiral Brønsted acids have been shown to be effective catalysts.[4]
Bulky Protecting Groups	Introducing a bulky protecting group on the nitrogen atom can sterically hinder the formation of one of the diastereomers, thereby improving the stereoselectivity.[8]
Solvent Selection	The choice of solvent can influence the reaction's stereochemical outcome. Protic solvents can stabilize the transition state leading to one diastereomer over the other.

Visualizing Stereocontrol:

Caption: Influence of temperature on product distribution.

Issue 2: Formation of Oxidized Byproducts

Question: I am observing oxidized byproducts, such as N-oxides or dehydrogenated products, in my reaction mixture. What is causing this and how can I prevent it?

Root Causes & Mechanistic Insight:

• Presence of Atmospheric Oxygen: The amine starting material or the piperidine product can be susceptible to air oxidation, especially at elevated temperatures.[8] The indole nucleus, if present, is also prone to oxidation.[9]

• Oxidizing Agents: Impurities in the reagents or solvents can act as oxidizing agents.

Solutions & Protocols:

Strategy	Detailed Protocol & Explanation
Inert Atmosphere	Running the reaction under an inert atmosphere, such as nitrogen or argon, is the most effective way to prevent air oxidation.[8] Protocol: Degas the solvent prior to use by bubbling an inert gas through it for 15-30 minutes. Assemble the reaction apparatus under a positive pressure of the inert gas.
Purified Reagents and Solvents	Use freshly distilled solvents and purified reagents to minimize the presence of oxidizing impurities.[8]
Antioxidants	In some cases, the addition of a small amount of an antioxidant, such as butylated hydroxytoluene (BHT), can help to suppress oxidation.

Issue 3: Formation of N-Acyliminium Ion-Related Side Products

Question: When using an N-acyliminium ion strategy, I am observing unexpected byproducts. What are the potential side reactions?

Root Causes & Mechanistic Insight:

The N-acyliminium ion is a highly reactive electrophile, which can lead to side reactions if not properly controlled.[4][6]

• Hydrolysis: The N-acyliminium ion can be hydrolyzed by water, leading back to the starting materials.

• Intermolecular Reactions: If the intramolecular cyclization is slow, the N-acyliminium ion may react with other nucleophiles present in the reaction mixture.

• Rearrangements: In certain cases, the intermediate formed after the initial cyclization can undergo rearrangements.

Solutions & Protocols:

Strategy	Detailed Protocol & Explanation
Anhydrous Conditions	The use of anhydrous solvents and reagents is crucial to prevent the hydrolysis of the N-acyliminium ion.
Concentration Effects	Running the reaction at a higher concentration can favor the intramolecular cyclization over intermolecular side reactions.
Choice of Acyl Group	The nature of the acyl group can influence the reactivity of the N-acyliminium ion. A more electron-withdrawing acyl group will increase its electrophilicity.

Visualizing the N-Acyliminium Ion Pathway:

Caption: Reaction pathway and potential side reactions.

Issue 4: Decarboxylation Side Reactions

Question: When using α-amino acids as starting materials, I am observing decarboxylation. How can this be avoided?

Root Causes & Mechanistic Insight:

The acidic conditions and elevated temperatures often employed in the Pictet-Spengler reaction can promote the decarboxylation of α-amino acid substrates.[11] The formation of a stabilized carbocation intermediate can facilitate this process.[11]

Solutions & Protocols:

Strategy	Detailed Protocol & Explanation
Milder Reaction Conditions	Employing milder reaction conditions, such as lower temperatures and less acidic catalysts, can help to suppress decarboxylation.
Protecting Groups	Protecting the carboxylic acid functionality as an ester can prevent decarboxylation. The ester can be subsequently hydrolyzed after the Pictet-Spengler reaction is complete.
Enzymatic Synthesis	In some cases, enzymatic methods can be employed to carry out the Pictet-Spengler reaction under physiological conditions, thus avoiding harsh conditions that lead to decarboxylation.

Conclusion

Minimizing side reactions in the Pictet-Spengler synthesis of piperidines requires a thorough understanding of the reaction mechanism and the factors that influence its selectivity. By carefully controlling reaction parameters such as temperature, catalyst, solvent, and reactant purity, it is possible to significantly improve the yield and purity of the desired piperidine product. This guide provides a starting point for troubleshooting common issues, but it is important to remember that each substrate may require specific optimization.

References

• Cox, E. D., & Cook, J. M. (1995). The Pictet-Spengler condensation: a new direction for an old reaction. Chemical reviews, 95(6), 1797-1842.
• Stöckigt, J., Antonchick, A. P., Wu, F., & Waldmann, H. (2011). The Pictet–Spengler reaction in nature and in organic chemistry.
• Davis, F. A., & Chen, B. C. (1992). Asymmetric hydroxylation of enolates with N-sulfonyloxaziridines. Chemical Reviews, 92(5), 919-934.
• Larghi, E. L., & Kaufman, T. S. (2006). The Pictet-Spengler reaction: a classic reaction in the new millennium. Synthesis, 2006(01), 1-39.
• Dalpozzo, R., & Bartolo, G. (2005). The Pictet–Spengler reaction of N-acyliminium ions. Current Organic Chemistry, 9(16), 1637-1662.
• van der Mey, M., Leemhuis, H., van der Heijden, R., & Verpoorte, R. (2001). The Pictet–Spengler reaction in the biosynthesis of (iso)quinoline alkaloids.
• Kaufman, T. S., & Larghi, E. L. (2002). The Pictet-Spengler reaction and related processes. Current organic synthesis, 3(4), 375-409.
• Maryanoff, B. E., Zhang, H. C., Cohen, J. H., Turchi, I. J., & Maryanoff, C. A. (2004). The Pictet-Spengler reaction. Chemical reviews, 104(3), 1431-1628.
• Gremmen, C., Willemse, M. H., Wanner, M. J., & Koomen, G. J. (2000). N-Acyliminium ion chemistry in the synthesis of piperidine alkaloids. Current organic chemistry, 4(2), 121-142.
• Whaley, W. M., & Govindachari, T. R. (1951). The Pictet-Spengler synthesis of tetrahydroisoquinolines and related compounds. Organic Reactions, 6, 151-190.

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• 11. chemistry.stackexchange.com [chemistry.stackexchange.com]

Technical Support Center: Purification of Ethyl Piperidine Carboxylate Compounds

Welcome to the technical support guide for the purification of ethyl piperidine carboxylate derivatives. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges in achieving high purity for this important class of compounds. The inherent basicity of the piperidine nitrogen, combined with varying polarities imparted by other functional groups, often complicates standard purification workflows.

This document moves beyond simple protocols to explain the underlying chemical principles, empowering you to make informed decisions and troubleshoot effectively. We will address common issues in a question-and-answer format, providing both theoretical explanations and field-proven experimental procedures.

Understanding the Core Challenge: The Nature of Piperidines

Ethyl piperidine carboxylates are foundational motifs in a vast range of pharmaceuticals.[1] Their synthesis can result in complex crude mixtures containing unreacted starting materials, byproducts, and reagents.[1] The primary purification challenge stems from the basic nitrogen atom, which can interact strongly with acidic stationary phases (like silica gel) and alter solubility based on pH. A solid understanding of potential impurities is the first step toward an effective purification strategy.

Common Impurities in Piperidine Syntheses:

• Unreacted Starting Materials: Residual precursors such as isonipecotic acid or related piperidones.[1][2]

• Byproducts: Side-reaction products, such as dimers or products of over-alkylation.[3]

• Reagent-Related Impurities: Contaminants from reagents used in the reaction that may have polarities similar to the target compound.[1]

• Oxidation Products: Piperidine derivatives can be susceptible to air oxidation, often leading to a characteristic yellow discoloration.[1]

• Residual Solvents & Water: Solvents from the reaction or aqueous workup procedures are common contaminants.[1]

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered during the purification of ethyl piperidine carboxylate compounds.

Q1: My basic compound is streaking badly (peak tailing) on my silica gel column. How can I get sharp, symmetrical peaks?

A1: This is a classic problem caused by the interaction between the basic piperidine nitrogen and the acidic silanol groups (Si-OH) on the surface of the silica gel. This strong acid-base interaction leads to non-ideal elution behavior, resulting in broad, tailing peaks and poor separation.

The Causality: The lone pair on the piperidine nitrogen interacts strongly with the acidic protons of the silica surface, causing some molecules of your compound to "stick" to the stationary phase longer than others. This differential migration leads to peak tailing.

Solutions:

• Use a Basic Modifier: The most common solution is to add a small amount of a volatile base, such as triethylamine (TEA) or ammonia in methanol, to your mobile phase (eluent).[1][4]

  • Mechanism: The triethylamine acts as a competitive base, saturating the acidic sites on the silica gel. This effectively masks the sites from your compound, allowing it to elute based on polarity with minimal ionic interaction, resulting in sharper peaks.

  • Practical Tip: Start by adding 0.5-1% TEA to your eluent system (e.g., Hexane/Ethyl Acetate + 1% TEA). You should see an immediate improvement in peak shape on your TLC plate before committing to the column.[4]

• Switch to a Different Stationary Phase: If tailing persists, consider an alternative to silica gel.

  • Alumina (Al₂O₃): Alumina is less acidic than silica and is available in neutral, basic, or acidic forms. Basic or neutral alumina is often an excellent choice for purifying basic compounds.[4]

  • Reversed-Phase Chromatography (C18): For highly polar piperidine derivatives, reversed-phase chromatography using water/acetonitrile or water/methanol gradients can be very effective.[5] Often, adding a modifier like formic acid or trifluoroacetic acid (TFA) is necessary to ensure the amine is consistently protonated, which improves peak shape.

Troubleshooting Workflow for Column Chromatography

Caption: Workflow for troubleshooting peak tailing in column chromatography.

Q2: How can I efficiently separate my basic product from neutral or acidic impurities after the reaction?

A2: Acid-base extraction is a powerful and highly effective technique for this exact scenario. It leverages the ability of your basic piperidine compound to form a water-soluble salt under acidic conditions, while neutral or acidic impurities remain in the organic phase.[6]

The Causality:

• In an organic solvent, your neutral ethyl piperidine carboxylate is soluble.

• When you wash this organic solution with aqueous acid (e.g., 1M HCl), the basic piperidine nitrogen is protonated to form an ammonium salt (R₃N + H⁺ → R₃NH⁺).

• This charged salt is now highly soluble in the aqueous layer and will migrate out of the organic layer.

• Neutral impurities remain in the organic layer. Acidic impurities will also remain in the organic layer (in their protonated, neutral form).

• After separating the layers, you can then basify the aqueous layer (e.g., with NaOH or K₂CO₃) to deprotonate your compound back to its neutral, organic-soluble free-base form, which can then be re-extracted into a fresh organic solvent.[1][7]

Logic of Acid-Base Extraction

Caption: The two-stage process of purification by acid-base extraction.

This technique is excellent for a bulk cleanup before a final polishing step like chromatography or distillation.[4]

Q3: My purified product is a stubborn oil and won't crystallize. What should I do?

A3: Many ethyl piperidine carboxylate free bases are low-melting solids or oils at room temperature, making crystallization difficult. There are several techniques to induce crystallization or, alternatively, to create a solid derivative that is easier to handle.

Solutions:

• Solvent/Anti-Solvent Recrystallization:

  • Principle: Dissolve your oily compound in a minimum amount of a "good" solvent in which it is highly soluble. Then, slowly add a miscible "anti-solvent" in which your compound is poorly soluble until the solution becomes cloudy (the point of saturation). Heating gently to clarify and then slowly cooling can often produce crystals.[1]

  • Common Systems: Good solvents might include ethyl acetate, dichloromethane, or acetone. Anti-solvents are typically non-polar, like hexanes or petroleum ether.

• Induce Crystallization:

  • Scratching: Use a glass rod to scratch the inside of the flask at the air-liquid interface. The microscopic imperfections in the glass can provide nucleation sites for crystal growth.

  • Seeding: If you have a tiny crystal of the pure compound from a previous batch, add it to the supersaturated solution to initiate crystallization.

• Convert to a Salt: This is often the most reliable method. Reacting your basic free-base with an acid will form a salt, which is typically a crystalline solid with a much higher melting point.

  • Procedure: Dissolve your purified oil in a suitable solvent like diethyl ether or ethyl acetate. Then, add a stoichiometric amount of an acid, such as HCl in ether or a solution of oxalic or tartaric acid.[8] The salt will often precipitate directly from the solution and can be collected by filtration.

  • Benefit: This not only provides a solid material but can also serve as a final purification step, as impurities may remain in the mother liquor.[8]

Q4: My compound has a high boiling point and appears to be decomposing during distillation at atmospheric pressure. How can I purify it?

A4: For thermally sensitive compounds or those with boiling points above ~150-200 °C, vacuum distillation is the required technique. [9][10]

The Causality: A compound boils when its vapor pressure equals the pressure of the surrounding atmosphere. By reducing the system pressure with a vacuum pump, you significantly lower the temperature at which this condition is met.[11] For example, a compound that boils at 250 °C at atmospheric pressure (760 mmHg) might boil at 110 °C at 1 mmHg, preventing thermal decomposition.[9]

Key Considerations:

• Pressure Control: A well-maintained vacuum system with a manometer is crucial for reproducible results.

• Bumping Prevention: Boiling chips are ineffective under vacuum. Use a magnetic stirrer or, for better control, a fine capillary tube to introduce a steady stream of bubbles as nucleation sites.[10]

• Cold Trap: Always use a cold trap (e.g., with dry ice/acetone) before the vacuum pump to prevent volatile organic compounds from contaminating the pump oil.[10]

Summary of Purification Techniques

The optimal purification strategy depends on the physical state of your compound and the nature of the impurities.

Purification Technique	Best Suited For	Typical Purity	Key Advantages	Common Challenges
Acid-Base Extraction	Separating basic products from neutral/acidic impurities.[4]	>95%[4]	Fast, scalable, excellent for initial bulk cleanup.[6]	Emulsion formation; potential for hydrolysis with strong base.
Column Chromatography	Separating compounds with different polarities.[1]	>99%	High resolution for complex mixtures; adaptable to various scales.	Peak tailing for basic compounds; can be time and solvent intensive.[4]
Recrystallization	Purifying solid compounds or those that can be converted to solid salts.	>99%	Highly effective for achieving high purity; cost-effective at scale.	Finding a suitable solvent system can be challenging; product loss in mother liquor.[12]
Vacuum Distillation	Purifying thermally stable liquids with boiling points >150 °C.[9]	>98%	Excellent for removing non-volatile impurities; prevents thermal decomposition.[11]	Requires specialized glassware; ineffective for separating compounds with close boiling points.

Detailed Experimental Protocols

Protocol 1: General Acid-Base Extraction

This protocol is ideal for the initial cleanup of a crude reaction mixture containing a basic ethyl piperidine carboxylate.

• Dissolution: Dissolve the crude reaction mixture in a suitable water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane) in a separatory funnel.

• Acidic Wash: Add an equal volume of dilute aqueous acid (e.g., 1M HCl). Stopper the funnel and shake vigorously, venting frequently. Allow the layers to separate.[1]

• Separate Layers: Drain the lower aqueous layer (containing your protonated product) into a clean Erlenmeyer flask. The organic layer, containing neutral impurities, can be discarded.

• Basification: Cool the acidic aqueous layer in an ice bath. Slowly add a concentrated base (e.g., 2M NaOH or saturated K₂CO₃) with stirring until the solution is basic (pH > 10, check with pH paper). Your product should deprotonate and may precipitate or form an oily layer.

• Re-extraction: Add a fresh portion of organic solvent to the now-basic aqueous mixture in the separatory funnel. Shake to extract your neutral product back into the organic layer. Repeat the extraction 2-3 times.[1]

• Drying and Concentration: Combine all organic extracts. Dry the solution over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and remove the solvent under reduced pressure (rotary evaporation) to yield the purified product.[13]

Protocol 2: Flash Column Chromatography with a Basic Modifier

Use this protocol to separate your target compound from impurities of similar polarity.

• TLC Analysis and Eluent Selection: Dissolve a small amount of your crude product and spot it on a silica gel TLC plate. Develop the plate in various solvent systems (e.g., Hexane/Ethyl Acetate). To the most promising system, add 1% triethylamine (TEA). An optimal eluent will give your target compound an Rf value of ~0.3 and symmetrical spots.[1][4]

• Column Packing: Prepare a slurry of silica gel in your chosen eluent (containing 1% TEA). Pour the slurry into the column and allow it to pack, ensuring no air bubbles are trapped.

• Loading the Sample: Dissolve your crude product in a minimal amount of the eluent or a stronger solvent like dichloromethane. Adsorb this solution onto a small amount of silica gel ("dry loading") or apply it directly to the top of the column bed in a narrow band ("wet loading").

• Elution: Carefully add the eluent to the top of the column and apply positive pressure (flash chromatography). Collect fractions continuously as the eluent moves through the column.

• Fraction Analysis: Monitor the collected fractions by TLC to identify which ones contain your pure product.

• Concentration: Combine the pure fractions and remove the solvent and TEA under reduced pressure to yield the final, purified compound.[1]

Protocol 3: Purification by Vacuum Distillation

This protocol is for purifying liquid products that are thermally sensitive.

• Apparatus Setup: Assemble a vacuum distillation apparatus using dry glassware. The setup should include a distillation flask (with a stir bar), a Claisen adapter, a thermometer, a condenser, a receiving flask, and a connection to a cold trap and vacuum pump. A capillary for ebullition is recommended over a stir bar for viscous liquids.[10]

• Charge the Flask: Place the crude, pre-dried liquid into the distillation flask. Do not fill the flask more than two-thirds full.

• Seal and Evacuate: Ensure all joints are properly sealed. Turn on the condenser cooling water. Begin to slowly and carefully evacuate the system using the vacuum pump.

• Heating: Once the desired pressure is reached and stable, begin to heat the distillation flask gently using a heating mantle.

• Collect Fractions: Collect the distillate that comes over at a constant temperature and pressure. It is common to collect a small forerun (first fraction) that may contain residual solvents, followed by the main fraction of your pure product, and then stop before higher-boiling impurities begin to distill.

• Shutdown: After collection is complete, remove the heat source and allow the system to cool completely before slowly re-introducing air to the apparatus.

References

• Benchchem. (2025).
• Benchchem. (2025).
• Google Patents. (2002).
• Sciencemadness Discussion Board. (2015). CWE of Piperidine.

• Wikipedia. (n.d.). Acid–base extraction. [Link]

• Google Patents. (2015). 4 PIPERIDINE-CARBOXYLIC ACID ETHYL ESTERS.
• Anant Pharmaceuticals Pvt. Ltd. (n.d.). CAS 869112-14-1 Ethyl 1-(2-chloroethyl)

• Wikipedia. (n.d.). Vacuum distillation. [Link]

• BOC Sciences. (2026).

• Busch Vacuum Solutions. (n.d.). Vacuum Distillation. [Link]

• UCLA Chemistry & Biochemistry. (n.d.). Vacuum Distillation - the Research Group of Yves Rubin. [Link]

• Google Patents. (2008).

• Biotage. (2023). Purifying ionic compounds by flash column chromatography. [Link]

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• 8. US20080269495A1 - Process for Preparation of Piperidine Carboxylic Acid - Google Patents [patents.google.com]
• 9. Vacuum distillation - Wikipedia [en.wikipedia.org]
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• 11. buschvacuum.com [buschvacuum.com]
• 12. WO2002085858A1 - Process for producing purified piperidine derivative - Google Patents [patents.google.com]
• 13. Ethyl 4-piperidinecarboxylate | 1126-09-6 [chemicalbook.com]

Stability studies of piperidine derivatives under acidic conditions

This guide serves as a dedicated technical resource for researchers, scientists, and drug development professionals investigating the stability of piperidine derivatives under acidic conditions. The content is structured to address both fundamental questions and specific experimental challenges, providing not only procedural steps but also the underlying scientific rationale to empower your research.

Frequently Asked Questions (FAQs)

This section addresses common foundational questions regarding the behavior of piperidine-containing molecules in acidic environments.

Q1: Why are piperidine derivatives often susceptible to degradation under acidic conditions?

The susceptibility of the piperidine ring to acidic conditions is rooted in its fundamental chemical nature. The nitrogen atom within the six-membered ring is basic and contains a lone pair of electrons, making it a primary site for protonation in an acidic medium (pH < pKa).[1] This initial protonation is a critical step that can trigger several degradation pathways. The dominant reaction in an acidic environment is the degradation of these protonated molecules, which is catalyzed by hydrogen ions.[2] Under harsh conditions, such as with strong acids and elevated temperatures, this can lead to the disruption of the ring structure itself, potentially through the cleavage of carbon-nitrogen (C-N) bonds.[3]

Q2: What are the most common degradation pathways for piperidine derivatives in acid?

While the piperidine ring itself is relatively stable, degradation in acidic media often occurs via two primary routes:

• Hydrolysis of Functional Groups: This is the most common pathway. If the piperidine ring is substituted with labile functional groups such as esters, amides, or hydrazides, these groups are susceptible to acid-catalyzed hydrolysis.[4][5][6] For instance, an ester linkage can be cleaved to yield a carboxylic acid and an alcohol.[5]

• Ring Cleavage: Under more forcing conditions (e.g., concentrated strong acids, high heat), the C-N bonds of the piperidine ring can break.[3][7] This is a more severe degradation route that leads to the complete loss of the heterocyclic structure.

Q3: What experimental factors have the greatest impact on the stability of my compound?

Several environmental and experimental factors can significantly accelerate the degradation of piperidine derivatives. Understanding these is crucial for designing robust experiments and ensuring the stability of formulations.

Factor	Impact on Stability	Recommendations & Rationale
pH	The rate of hydrolysis is highly pH-dependent. Degradation is often accelerated at low pH due to the catalysis by hydrogen ions.[2]	Maintain pH in a neutral range (e.g., 6.0-7.5) for storage and routine experiments unless stress testing is the goal. Use buffers like PBS to ensure a stable pH.[4]
Temperature	Higher temperatures increase the rate of chemical reactions, including hydrolysis and oxidation, thereby accelerating degradation.[4][8]	Store stock solutions and samples at low temperatures (2-8 °C or -20 °C).[4][8] Conduct experiments at controlled room temperature unless the protocol requires heating.
Acid Strength & Concentration	Stronger acids and higher concentrations increase the availability of protons, leading to faster catalysis of degradation reactions.	For forced degradation studies, 0.1 M HCl is a common starting point.[4][5] Avoid overly harsh conditions that may not reflect real-world degradation pathways.[9]
Light	Exposure to light, particularly UV light, can induce photodegradation, which is a separate pathway but can be synergistic with acid-catalyzed degradation.[4][8]	Protect solutions from light using amber vials or by wrapping containers in aluminum foil.[4]

Troubleshooting Guides & Experimental Protocols

This section provides practical solutions to specific problems you may encounter during your stability studies, presented in a question-and-answer format.

Q4: I'm observing unexpected peaks in my HPLC chromatogram after an acid stress test. What are they and how do I proceed?

Observing new peaks is the primary goal of a forced degradation study, as it indicates that you have successfully generated degradation products. The challenge is to identify and characterize them.

Possible Causes:

• Degradation Products: The new peaks are likely products from hydrolysis or other acid-catalyzed reactions.[5]

• Metabolites: If working in a biological matrix like a cell culture medium, the new peaks could be metabolites formed by enzymatic action.[4]

• Contamination or Artifacts: While less common, consider the possibility of contamination from glassware, solvents, or a reaction with a component in the matrix.

Troubleshooting Workflow:

The following workflow provides a systematic approach to identifying unknown peaks observed during stability testing.

Caption: Troubleshooting workflow for identifying unknown peaks.

Detailed Steps:

• Assess Peak Purity: Use a photodiode array (PDA) or diode array (DAD) detector to check the spectral purity of the analyte and degradant peaks. This ensures that each peak corresponds to a single compound.[5]

• Optimize Chromatography: If co-elution is detected, the HPLC method must be optimized. Adjust the mobile phase composition, gradient slope, or try a different column chemistry to achieve baseline separation.

• Utilize Mass Spectrometry (LC-MS): Once peaks are resolved, the most powerful tool for identification is Liquid Chromatography-Mass Spectrometry. The mass-to-charge ratio (m/z) of the parent ion provides the molecular weight of the degradant. Tandem MS (MS/MS) can be used to fragment the molecule, providing structural clues.

• Elucidate the Pathway: Compare the molecular weights of the degradation products to the parent compound. A mass increase of 18 Da often suggests hydrolysis. Use this information to propose a logical degradation pathway.

Q5: My piperidine derivative is degrading too quickly in acidic solution, preventing accurate analysis. How can I control the degradation rate?

If degradation is too extensive (>20%), it can be difficult to quantify and may produce secondary and tertiary degradants that are not relevant to normal storage conditions.[10] The goal of a forced degradation study is to achieve a modest level of degradation (typically 5-20%) to reveal the primary, most likely degradation products.[10]

Solutions:

• Reduce Temperature: Lowering the incubation temperature from a typical 60-80°C to 40°C or even room temperature will significantly slow the reaction rate.[4]

• Decrease Acid Concentration: Move from 0.1 M HCl to a more dilute acid, such as 0.01 M HCl.

• Shorten Exposure Time: Instead of a 24-hour incubation, take time points at earlier intervals (e.g., 2, 4, 8, and 12 hours) to find the optimal duration.[4]

• Use a Weaker Acid: In some cases, switching from a strong acid like HCl to a weaker organic acid may be appropriate, although this is less common in standard stress testing.

Q6: How do I design and execute a standard acid-stress study for a piperidine derivative according to industry practice?

A well-designed forced degradation study is a cornerstone of drug development, providing critical data for analytical method validation and understanding intrinsic stability.[11][12] This protocol outlines a typical approach for an acid-catalyzed stress study.

Protocol: Forced Degradation Study - Acid Hydrolysis

Objective: To identify the primary degradation products of a piperidine derivative under acidic stress and to ensure the analytical method is "stability-indicating."

Materials:

• Piperidine derivative (Drug Substance)

• 0.1 M Hydrochloric Acid (HCl)

• 0.1 M Sodium Hydroxide (NaOH)

• HPLC-grade Acetonitrile (ACN) and Water

• Phosphoric or Formic Acid (for mobile phase)

• Class A volumetric flasks and pipettes

• HPLC system with a PDA/DAD detector and a C18 column[2][13]

• pH meter, temperature-controlled oven or water bath

Procedure:

• Sample Preparation:

  • Accurately weigh and dissolve the piperidine derivative in a suitable solvent (e.g., water or a water/acetonitrile mixture) to create a stock solution (e.g., 1 mg/mL).

  • Control Sample (Time 0): Dilute the stock solution with your mobile phase diluent to the target analytical concentration (e.g., 100 µg/mL). Analyze immediately.

  • Acid Stressed Sample: In a volumetric flask, add a known volume of the stock solution and add 0.1 M HCl to reach the final target concentration.[5]

• Stress Conditions:

  • Incubate the "Acid Stressed Sample" in a temperature-controlled oven at 60°C.[5]

  • Withdraw aliquots at predetermined time points (e.g., 2, 4, 8, 24 hours).[4]

• Sample Neutralization & Analysis:

  • Before analysis, cool the withdrawn aliquot to room temperature.

  • Crucially, neutralize the sample by adding an equivalent molar amount of 0.1 M NaOH.[4] This stops the degradation reaction and protects the HPLC column from the harsh acid.

  • Dilute the neutralized sample to the target analytical concentration with mobile phase diluent.

  • Analyze by HPLC. A typical mobile phase might consist of a mixture of acetonitrile and water containing a small amount of acid, such as 0.1% phosphoric acid.[2][13]

• Data Evaluation:

  • Compare the chromatograms of the stressed samples to the Time 0 control.

  • Calculate the percentage degradation of the parent peak.

  • Determine the relative peak areas of any new degradation products.

  • Perform a mass balance calculation to ensure that the decrease in the parent peak area is accounted for by the increase in degradant peak areas.

  • Use the PDA detector data to assess the peak purity of the parent peak in the presence of its degradants.

The following diagram illustrates the general mechanism often at play during such a study.

Caption: General degradation pathways for piperidine derivatives.

References

• The Influence of pH and Temperature on the Stability of N-[(Piperidine)methylene]daunorubicin Hydrochloride and a Comparison of the Stability of Daunorubicin and Its Four New Amidine Derivatives in Aqueous Solutions - PMC. (Source: vertexaisearch.cloud.google.com)
• Improving the stability of 2-(Piperidin-1-yl)acetohydrazide in solution. (Source: Benchchem)
• Under what conditions does piperidine decompose? (Source: Biosynce Blog)
• What are the storage stability of Piperidine Series compounds over time? (Source: BTC Blog)
• An In-depth Technical Guide to the Solubility and Stability of Piperidin-2-ylmethylacet
• Influence of piperidine ring on stability and reactivity of piperine.
• Addressing poor solubility of piperidine deriv
• Total Content of Piperidine Analysis in Artane by RP-HPLC Using Pre-Column Derivatization with 4-Toluene Sulfonyl Chloride. (Source: R Discovery)
• Common Degradative Pathways of Morpholine, Thiomorpholine, and Piperidine by Mycobacterium aurum MO1.
• A Mild and Efficient Procedure for Ring-Opening Reactions of Piperidine and Pyrrolidine Derivatives by Single Electron Transfer Photooxidation.
• Pharmaceutical Forced Degradation Studies with Regulatory Consider
• Forced Degrad
• Forced Degradation Studies for Biopharmaceuticals. (Source: Pharmaceutical Technology)
• A practical guide to forced degradation and stability studies for drug substances. (Source: Unknown)

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• 2. The Influence of pH and Temperature on the Stability of N-[(Piperidine)methylene]daunorubicin Hydrochloride and a Comparison of the Stability of Daunorubicin and Its Four New Amidine Derivatives in Aqueous Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biosynce.com [biosynce.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
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• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
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Reference Data & Comparative Studies

A Comparative Guide to the ¹H and ¹³C NMR Spectral Analysis of Ethyl 1-(2-formylphenyl)piperidine-3-carboxylate

This guide provides an in-depth analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data for Ethyl 1-(2-formylphenyl)piperidine-3-carboxylate. Designed for researchers and professionals in drug development, this document offers a detailed interpretation of the compound's spectral features. By comparing its predicted spectrum with the experimentally verified data of a simpler analog, Ethyl piperidine-3-carboxylate, we will elucidate the structural influences of the N-aryl aldehyde substitution on the piperidine ring system. This comparative approach, grounded in fundamental spectroscopic principles, serves as a robust framework for the structural verification of complex heterocyclic molecules.

The Foundational Principles of NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable technique for determining the structure of organic molecules.[1] It operates on the principle that atomic nuclei with a non-zero spin, such as ¹H and ¹³C, behave like tiny magnets. When placed in a strong external magnetic field (B₀), these nuclei can align with or against the field, creating distinct energy levels. The absorption of radiofrequency radiation causes a "spin flip" between these levels, and the precise frequency required for this transition is recorded as a chemical shift (δ) in parts per million (ppm).[2]

The chemical shift is highly sensitive to the local electronic environment of the nucleus. Electron-withdrawing groups decrease the electron density around a nucleus, "deshielding" it from the external magnetic field and causing its signal to appear at a higher chemical shift (downfield).[3] Conversely, electron-donating groups increase shielding, shifting the signal upfield. This sensitivity allows us to differentiate between chemically non-equivalent nuclei within a molecule.

Key parameters in NMR analysis include:

• Chemical Shift (δ) : Indicates the electronic environment of a nucleus.

• Integration : The area under a ¹H NMR signal is proportional to the number of protons it represents.[4]

• Multiplicity (Splitting) : Arises from spin-spin coupling between neighboring, non-equivalent nuclei. The 'n+1 rule' is a common heuristic, where a signal is split into n+1 peaks by 'n' equivalent neighboring protons.

• Coupling Constant (J) : The distance between split peaks, measured in Hertz (Hz), provides information about the connectivity and stereochemical relationship of coupled nuclei.

Predicted Spectral Data for Ethyl 1-(2-formylphenyl)piperidine-3-carboxylate

Molecular Structure:

Table 1: Predicted ¹H NMR Spectral Data

Proton Label	Predicted δ (ppm)	Multiplicity	Integration	Rationale & Key Influences
H-a (Aldehyde)	9.8 - 10.2	Singlet (s)	1H	The formyl proton is strongly deshielded by the adjacent carbonyl group and aromatic ring.[5][6]
H-b,c,d,e (Aromatic)	7.1 - 7.9	Multiplets (m)	4H	Protons on the aromatic ring will show complex splitting. The proton ortho to the aldehyde (H-e) will be the most downfield due to the carbonyl's electron-withdrawing and anisotropic effects.
H-f (-OCH₂-)	4.1 - 4.3	Quartet (q)	2H	Methylene protons of the ethyl ester, deshielded by the adjacent oxygen atom and coupled to the methyl protons (H-g).[7]
H-2ax, H-6ax	3.0 - 3.4	Multiplets (m)	2H	Piperidine protons adjacent to the nitrogen. Shifted downfield due to the electron-withdrawing nature of the attached N-aryl group.
H-2eq, H-6eq	3.5 - 3.9	Multiplets (m)	2H	Equatorial protons are often further downfield than axial protons in similar environments.
H-3	2.6 - 2.9	Multiplet (m)	1H	Methine proton alpha to the ester carbonyl group.
H-4ax, H-5ax	1.6 - 1.9	Multiplets (m)	2H	Axial protons on the piperidine ring.
H-4eq, H-5eq	1.9 - 2.2	Multiplets (m)	2H	Equatorial protons on the piperidine ring.
H-g (-CH₃)	1.2 - 1.4	Triplet (t)	3H	Methyl protons of the ethyl ester, coupled to the methylene protons (H-f).[7]

Table 2: Predicted ¹³C NMR Spectral Data

Carbon Label	Predicted δ (ppm)	Rationale & Key Influences
C=O (Aldehyde)	190 - 195	The aldehyde carbonyl carbon is characteristically found at a very high chemical shift.[5][6]
C=O (Ester)	172 - 175	The ester carbonyl carbon is shielded relative to an aldehyde but is still significantly downfield.[8]
C-Ar (C-N)	145 - 150	Aromatic carbon directly bonded to the piperidine nitrogen.
C-Ar (C-CHO)	135 - 140	Aromatic carbon bearing the formyl group.
C-Ar	120 - 135	Remaining four aromatic carbons.
-OCH₂-	60 - 62	Methylene carbon of the ethyl ester.[9]
C-2, C-6	50 - 55	Piperidine carbons adjacent to the nitrogen, shifted downfield by the N-aryl substituent.
C-3	40 - 45	Methine carbon alpha to the ester group.
C-4, C-5	24 - 30	Aliphatic carbons of the piperidine ring.
-CH₃	~14	Methyl carbon of the ethyl ester.[9]

Comparative Analysis with Ethyl Piperidine-3-carboxylate

To understand the spectral impact of the 1-(2-formylphenyl) group, we compare our predictions with the known experimental data for Ethyl piperidine-3-carboxylate.[9] This molecule represents the piperidine-ester core of our target compound without the N-aryl substitution.

Table 3: ¹H and ¹³C NMR Data for Ethyl Piperidine-3-carboxylate (Reference Compound)

Nucleus	Type	δ (ppm)	Multiplicity
¹H	-OCH₂-	4.07	q
¹H	H-2, H-6	2.58 - 3.02	m
¹H	H-3	2.34 - 2.44	m
¹H	H-4, H-5	1.35 - 1.98	m
¹H	-CH₃	1.19	t
¹³C	C=O (Ester)	174.26	-
¹³C	-OCH₂-	60.59	-
¹³C	C-2, C-6	45.57, 47.37	-
¹³C	C-3	41.52	-
¹³C	C-4, C-5	24.67, 26.85	-
¹³C	-CH₃	13.96	-
Data obtained from the supporting information for a Royal Society of Chemistry publication, recorded in CDCl₃.[9]

Comparative Insights:

• Profound Deshielding of Piperidine C-2 and C-6 : The most dramatic difference is the downfield shift of the protons and carbons at positions 2 and 6. In the reference compound, the ¹³C signals for C-2/C-6 are at ~46-47 ppm. In our target molecule, these are predicted to be significantly further downfield (~50-55 ppm). This is a direct consequence of replacing the N-H with an N-aryl group, where the nitrogen's lone pair of electrons is delocalized into the aromatic ring, reducing the shielding at the adjacent piperidine carbons.

• Appearance of Aromatic and Aldehyde Signals : The most obvious additions to the spectrum are the signals for the aromatic ring (7.1-7.9 ppm for ¹H, 120-150 ppm for ¹³C) and the highly deshielded aldehyde group (9.8-10.2 ppm for ¹H, 190-195 ppm for ¹³C). These signals are diagnostic for the successful incorporation of the 1-(2-formylphenyl) substituent.

• Minimal Impact on the Ethyl Ester Group : The chemical shifts of the ethyl ester protons and carbons (-OCH₂- and -CH₃) are predicted to be very similar in both compounds. This is expected, as the structural modification at the distal nitrogen atom has a negligible electronic effect on the ester functionality at position 3.

Standard Operating Protocol for NMR Data Acquisition

To ensure the acquisition of high-quality, reproducible NMR data for compounds like Ethyl 1-(2-formylphenyl)piperidine-3-carboxylate, the following experimental protocol is recommended. This protocol is designed to be a self-validating system, providing clear and interpretable results.

Step-by-Step Methodology:

• Sample Preparation :

  • Accurately weigh 5-10 mg of the purified solid sample.

  • Dissolve the sample in approximately 0.6 mL of a deuterated solvent, typically deuterated chloroform (CDCl₃), which is excellent for dissolving a wide range of organic compounds.[10]

  • Add a small amount (1-2 µL) of an internal standard, such as tetramethylsilane (TMS), which provides a reference signal at 0.0 ppm.

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup & Calibration :

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion and resolution.[11]

  • Insert the sample into the spectrometer probe.

  • Lock the spectrometer onto the deuterium signal of the solvent (e.g., CDCl₃).

  • Shim the magnetic field to achieve maximum homogeneity, resulting in sharp, symmetrical peaks. This is a critical step for obtaining high-resolution spectra.

• ¹H NMR Spectrum Acquisition :

  • Acquire a standard one-dimensional proton spectrum using a 90° pulse.

  • Set the spectral width to cover the expected range of chemical shifts (e.g., -1 to 12 ppm).

  • Use an appropriate number of scans (typically 8 to 16) to achieve a good signal-to-noise ratio.

  • Set a relaxation delay (D1) of 1-2 seconds to allow for full relaxation of the protons between scans, ensuring accurate integration.

• ¹³C NMR Spectrum Acquisition :

  • Acquire a proton-decoupled ¹³C spectrum. This technique removes ¹H-¹³C coupling, resulting in a single sharp peak for each unique carbon atom.

  • Set the spectral width to cover the full range of organic carbons (e.g., 0 to 220 ppm).

  • A greater number of scans (e.g., 1024 or more) is required due to the low natural abundance of the ¹³C isotope.

  • A relaxation delay of 2-5 seconds is recommended for quantitative accuracy, especially for quaternary carbons.

• Data Processing and Analysis :

  • Apply a Fourier transform to the acquired Free Induction Decay (FID) data.

  • Phase the spectrum to ensure all peaks are in the positive absorptive mode.

  • Calibrate the chemical shift scale by setting the TMS peak to 0.0 ppm (for ¹H) or the residual solvent peak (e.g., CDCl₃ at 77.16 ppm) to its known value (for ¹³C).[11]

  • Integrate the ¹H NMR signals to determine the relative proton ratios.

  • Analyze the chemical shifts, multiplicities, and coupling constants to assign signals to specific nuclei in the molecular structure.

Experimental Workflow Diagram

Caption: Workflow for NMR sample preparation, data acquisition, and analysis.

Conclusion

The structural elucidation of Ethyl 1-(2-formylphenyl)piperidine-3-carboxylate via NMR spectroscopy relies on a systematic interpretation of its key spectral features. The predicted ¹H and ¹³C NMR spectra are characterized by diagnostic signals from the aromatic aldehyde, the ethyl ester, and the N-substituted piperidine ring. A comparative analysis with Ethyl piperidine-3-carboxylate powerfully illustrates the significant downfield shifts in the piperidine ring protons and carbons adjacent to the nitrogen, confirming the electronic impact of N-arylation. This guide provides a robust framework and a validated experimental protocol for researchers, enabling confident structural verification and characterization of this and similarly complex molecules in the field of medicinal chemistry and drug discovery.

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• Byun, Y., et al. (2014). X-ray diffraction and VT-NMR studies of (E)-3-(piperidinyl). Journal of Molecular Structure, 1076, 600-605.
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• Sigma-Aldrich. (n.d.). (S)-Ethyl piperidine-3-carboxylate.
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A Senior Application Scientist's Guide to Mass Spectrometry Analysis of Substituted Piperidine Carboxylates

For Researchers, Scientists, and Drug Development Professionals

Substituted piperidine carboxylates are a pivotal class of compounds in modern drug discovery, forming the structural core of numerous pharmaceuticals. As such, their robust and accurate analytical characterization is paramount. This guide provides an in-depth comparison of mass spectrometry-based techniques for the analysis of these molecules, grounded in field-proven insights and experimental data. We will delve into the causality behind experimental choices, ensuring that each protocol is a self-validating system for trustworthy and reproducible results.

The Analytical Dichotomy: GC-MS vs. LC-MS

The choice between Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) is the first critical decision in the analytical workflow for substituted piperidine carboxylates. This choice is primarily dictated by the physicochemical properties of the analyte, namely its volatility and thermal stability.

• GC-MS is a powerful technique for volatile and thermally stable compounds. However, many substituted piperidine carboxylates, especially those with polar functional groups or as free acids, are non-volatile and may degrade at the high temperatures of the GC inlet.[1][2] To overcome this, chemical derivatization is often necessary to increase volatility and thermal stability.[3][4]

• LC-MS is generally the more versatile technique for this class of compounds. It is well-suited for the analysis of polar, non-volatile, and thermally labile molecules, thus often circumventing the need for derivatization.[1][2][5]

The following table provides a head-to-head comparison of the two techniques for the analysis of substituted piperidine carboxylates:

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Mass Spectrometry (LC-MS)
Analyte Suitability	Volatile & Thermally Stable Compounds	Polar, Non-volatile, & Thermally Labile Compounds
Derivatization	Often required for piperidine carboxylates	Generally not required
Ionization Technique	Primarily Electron Ionization (EI)	Primarily Electrospray Ionization (ESI)
Fragmentation	Extensive, reproducible fragmentation patterns	Softer ionization, controllable fragmentation via MS/MS
Sensitivity	Good, but can be limited by derivatization efficiency	Generally higher, especially for polar analytes
Sample Throughput	Can be lower due to derivatization step	Higher, with direct injection of samples
Cost	Generally lower instrument cost	Generally higher instrument cost

Deep Dive into Fragmentation: EI vs. ESI

Understanding the fragmentation patterns of substituted piperidine carboxylates is crucial for their structural elucidation and confident identification. The ionization technique employed profoundly influences the fragmentation pathways.

Electron Ionization (EI) Fragmentation

In GC-MS, Electron Ionization (EI) is the most common ionization source. EI is a "hard" ionization technique that imparts significant energy to the analyte molecule, leading to extensive and often complex fragmentation.[6] The fragmentation of substituted piperidine carboxylates under EI conditions is typically characterized by:

• α-Cleavage: This is a dominant fragmentation pathway for piperidines, involving the cleavage of the C-C bond adjacent to the nitrogen atom. This results in the formation of a stable, resonance-stabilized iminium ion.

• Ring Fission: The piperidine ring can undergo cleavage, leading to the formation of various acyclic fragment ions.

• Influence of the Carboxylate Group: The ester or carboxylic acid moiety will also undergo characteristic fragmentation, such as the loss of the alkoxy group (-OR) from an ester or the loss of a hydroxyl radical (-OH) and carbon monoxide (-CO) from a carboxylic acid.[7]

Hypothetical EI Fragmentation of Ethyl Piperidine-4-carboxylate

Caption: Proposed EI fragmentation of ethyl piperidine-4-carboxylate.

Electrospray Ionization (ESI) Fragmentation

In LC-MS, Electrospray Ionization (ESI) is the most common ionization source for polar molecules like substituted piperidine carboxylates. ESI is a "soft" ionization technique that typically results in the formation of protonated molecules ([M+H]^+) with minimal in-source fragmentation.[6] Structural information is then obtained by subjecting the protonated molecule to tandem mass spectrometry (MS/MS). The fragmentation of protonated substituted piperidine carboxylates in MS/MS is characterized by:

• Neutral Loss: The most common fragmentation pathway is the neutral loss of small molecules. For example, piperidine alkaloids often exhibit the loss of water or acetic acid.[8] For esters, the loss of the corresponding alcohol is a common fragmentation pathway.

• Piperidine Ring Fragmentation: The protonated piperidine ring can undergo ring opening and subsequent fragmentation, although this is generally less extensive than in EI.

• Influence of the Carboxylate Group: The protonated carboxylate group can influence fragmentation, for instance, through the loss of the ester alkyl group as an alkene.

Hypothetical ESI-MS/MS Fragmentation of Protonated Ethyl Piperidine-4-carboxylate

Caption: Proposed ESI-MS/MS fragmentation of ethyl piperidine-4-carboxylate.

Experimental Protocols

The following are detailed, step-by-step methodologies for the analysis of substituted piperidine carboxylates using both LC-MS/MS and GC-MS.

LC-MS/MS Analysis Protocol

This protocol is designed for the direct analysis of substituted piperidine carboxylates without derivatization, making it a high-throughput and efficient method.

Experimental Workflow for LC-MS/MS Analysis

Caption: A typical workflow for the LC-MS/MS analysis of piperidine carboxylates.

Methodology:

• Sample Preparation:

  • Accurately weigh and dissolve the sample in an appropriate solvent, typically the initial mobile phase composition (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

  • For biological samples, a protein precipitation or solid-phase extraction (SPE) step may be necessary to remove matrix components.[8][9]

  • Filter the sample through a 0.22 µm syringe filter prior to injection.

• LC-MS/MS Instrumentation and Conditions:

  • LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Column: A C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm) is a good starting point.

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A typical gradient would be to start with a low percentage of mobile phase B, ramp up to a high percentage to elute the compound, and then return to initial conditions for column re-equilibration. The specific gradient will need to be optimized for the analyte of interest.

  • Flow Rate: 0.2 - 0.4 mL/min.

  • Injection Volume: 1 - 5 µL.

  • Column Temperature: 30 - 40 °C.

  • Mass Spectrometer: A tandem mass spectrometer (e.g., triple quadrupole or Q-TOF) equipped with an ESI source.

  • Ionization Mode: Positive ion mode is typically used for piperidine derivatives due to the basicity of the nitrogen atom.

  • MS/MS Method: Perform a full scan to determine the precursor ion (protonated molecule ([M+H]^+)). Then, perform a product ion scan of the precursor ion to observe the fragmentation pattern. Optimize the collision energy to obtain a good distribution of fragment ions.

• Data Analysis:

  • Integrate the chromatographic peaks for the precursor and product ions.

  • For quantitative analysis, construct a calibration curve using standards of known concentrations.

  • Analyze the fragmentation pattern to confirm the structure of the analyte.

GC-MS Analysis Protocol with Derivatization

This protocol is suitable for volatile substituted piperidine carboxylates or those that can be made volatile through derivatization.

Experimental Workflow for GC-MS Analysis

Caption: A typical workflow for the GC-MS analysis of piperidine carboxylates, including a derivatization step.

Methodology:

• Sample Preparation and Derivatization:

  • Dissolve the sample in an anhydrous solvent (e.g., acetonitrile, dichloromethane).

  • Add a silylating agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) as a catalyst.

  • Heat the reaction mixture (e.g., at 70°C for 30 minutes) to ensure complete derivatization of active hydrogens (on the piperidine nitrogen and on the carboxylic acid, if present).

  • Cool the sample to room temperature before injection.

• GC-MS Instrumentation and Conditions:

  • GC System: A gas chromatograph equipped with a split/splitless injector.

  • Column: A non-polar capillary column such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

  • Injector Temperature: 250 - 280 °C.

  • Oven Temperature Program: Start at a low temperature (e.g., 100 °C), hold for 1-2 minutes, then ramp to a high temperature (e.g., 280-300 °C) at a rate of 10-20 °C/min. The program needs to be optimized for the specific analyte.

  • Carrier Gas: Helium at a constant flow rate of 1.0 - 1.5 mL/min.

  • Mass Spectrometer: A mass spectrometer with an EI source.

  • Ionization Energy: 70 eV.

  • Mass Range: Scan a range appropriate for the expected molecular weight and fragments (e.g., m/z 50-550).

• Data Analysis:

  • Identify the molecular ion peak of the derivatized analyte and its major fragment ions.

  • Compare the obtained mass spectrum with spectral libraries (e.g., NIST, Wiley) for identification of known compounds.

  • Interpret the fragmentation pattern to elucidate the structure of the compound.

Conclusion

Both LC-MS and GC-MS are powerful techniques for the analysis of substituted piperidine carboxylates, each with its own set of advantages and limitations. LC-MS, with its ability to analyze polar and non-volatile compounds without derivatization, is often the method of choice for high-throughput applications and for the analysis of complex biological samples. GC-MS, on the other hand, can provide highly reproducible and detailed fragmentation patterns for structural elucidation, particularly for more volatile derivatives. The selection of the most appropriate technique will ultimately depend on the specific analytical goals, the physicochemical properties of the analyte, and the available instrumentation.

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• GC-MS vs LC-MS. ResolveMass Laboratories Inc. [Link]

• fast identification of new constituents and co-metabolites Electrospray ionization mass spectrometry screening of piperidine alkaloids from Senna spectabilis (Fabaceae) extracts. SciELO. [Link]

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• LCMS vs. GCMS: When to Choose Each for Optimal Results in Your Analytical Chemistry. LinkedIn. [Link]

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A Comparative Guide to the X-ray Crystal Structure Analysis of N-Arylpiperidines

For Researchers, Scientists, and Drug Development Professionals

The N-arylpiperidine moiety is a cornerstone in modern medicinal chemistry, forming the structural core of numerous therapeutic agents.[1] Its conformational flexibility, particularly the orientation of the aryl group relative to the piperidine ring, is a critical determinant of biological activity.[2][3] X-ray crystallography provides the definitive, atomic-resolution map of this three-dimensional arrangement in the solid state, offering invaluable data for structure-activity relationship (SAR) studies and rational drug design.[4][5]

This guide will navigate the complete workflow of single-crystal X-ray diffraction, from the nuanced art of crystal growth to the computational rigor of structure refinement. We will explore comparative crystallographic data from several N-arylpiperidine analogues to illuminate the impact of substituent effects on molecular conformation and crystal packing.

The Crystallographic Workflow: A Self-Validating System

The journey from a powdered compound to a refined crystal structure is a multi-stage process, where each step's success is predicated on the quality of the preceding one. This inherent codependence creates a self-validating system, ensuring the final structural model is a robust and accurate representation of the molecule.

Caption: The iterative workflow of single-crystal X-ray crystallography.

Comparative Analysis of N-Arylpiperidine Crystal Structures

The substitution pattern on the N-aryl ring significantly influences the molecule's conformation, particularly the torsion angle between the aryl and piperidine rings. This, in turn, affects the intermolecular interactions and the resulting crystal packing. Below is a comparative summary of crystallographic data for a selection of N-arylpiperidine derivatives.

Compound	Formula	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	β (°)	Key Torsion Angle¹ (°)	Ref.
N-Phenylpiperidine	C₁₁H₁₅N	Monoclinic	P2₁/n	10.93	6.27	14.15	108.6	36.4	[CSD: BAPPIP01]
N-(4-Chlorophenyl)piperidine	C₁₁H₁₄ClN	Monoclinic	P2₁/c	12.01	5.86	14.93	107.8	32.1	[CSD: ZZZJUI01]
N-(4-Nitrophenyl)piperidine	C₁₁H₁₄N₂O₂	Monoclinic	P2₁/c	11.89	5.82	15.65	108.7	8.8	[6][7]
N-(2-Methoxyphenyl)piperazine²	C₁₁H₁₆N₂O	Monoclinic	P2₁/n	8.84	11.23	10.74	98.9	63.8	[CSD: XIHJEE]
N-(2,6-Dimethylphenyl)piperidine	C₁₃H₁₉N	Orthorhombic	Pbca	11.34	12.01	16.48	90.0	88.2	[CSD: YAKJOF]

¹ Torsion angle defined by C(ortho)-C(ipso)-N(piperidine)-C(piperidine). ² N-(2-Methoxyphenyl)piperazine data is included for comparison of the effect of the second nitrogen atom.

Analysis of Comparative Data:

The data reveals a clear trend: electron-withdrawing groups on the aryl ring, such as the nitro group in N-(4-nitrophenyl)piperidine, lead to a more planar conformation (smaller torsion angle). This is attributed to increased conjugation between the nitrogen lone pair and the aryl π-system.[8] Conversely, bulky ortho-substituents, as seen in N-(2,6-dimethylphenyl)piperidine, force the aryl ring to adopt a nearly perpendicular orientation to the piperidine ring to minimize steric hindrance.[8] These conformational differences have profound implications for how these molecules interact with their biological targets.

Experimental Protocols: A Step-by-Step Guide

This section provides a detailed methodology for the X-ray crystal structure analysis of a novel N-arylpiperidine derivative.

Part 1: Crystal Growth

Obtaining high-quality single crystals is often the most challenging and critical step.[9] The goal is to create a supersaturated solution from which the compound will slowly precipitate in an ordered crystalline lattice.

Recommended Technique: Slow Evaporation

• Solvent Selection: Test the solubility of the N-arylpiperidine in a range of solvents with varying polarities (e.g., hexane, ethyl acetate, dichloromethane, methanol, acetone). The ideal solvent is one in which the compound is moderately soluble.[10]

• Solution Preparation: Prepare a nearly saturated solution of the purified compound in the chosen solvent in a small, clean vial.

• Evaporation Control: Cover the vial with a cap, or parafilm, and pierce it with a few small holes using a needle. This slows down the rate of evaporation, which is crucial for the growth of large, well-ordered crystals.[11]

• Incubation: Place the vial in a vibration-free environment at a constant temperature. Monitor the vial over several days to weeks for the appearance of crystals.

Alternative Technique: Vapor Diffusion

If slow evaporation is unsuccessful, vapor diffusion can be an effective alternative.

• Setup: Dissolve the compound in a small amount of a "good" solvent (one in which it is highly soluble). Place this solution in a small, open vial.

• Anti-Solvent: Place the small vial inside a larger, sealed jar containing a larger volume of a "poor" solvent (one in which the compound is insoluble, but is miscible with the "good" solvent).

• Diffusion: The poor solvent will slowly diffuse into the good solvent, gradually reducing the solubility of the compound and inducing crystallization.

Part 2: Data Collection

Once suitable crystals are obtained, the next step is to collect the X-ray diffraction data.

Caption: The workflow for X-ray diffraction data collection.

• Crystal Selection and Mounting: Under a microscope, select a crystal with well-defined faces and no visible cracks or defects. The ideal size is typically 0.1-0.3 mm in its largest dimension.[12] Carefully mount the crystal on a goniometer head using a suitable cryoprotectant oil.

• Data Collection: Mount the goniometer head on the diffractometer. The crystal is typically cooled to a low temperature (e.g., 100 K) to minimize thermal vibrations.[13] A monochromatic X-ray beam is directed at the crystal, and as the crystal is rotated, the diffracted X-rays are recorded by a detector.[13] A complete dataset consists of thousands of diffraction spots, each with a specific intensity and position.

Part 3: Structure Solution and Refinement

The collected diffraction data is then used to solve and refine the crystal structure. This process is typically performed using a suite of software programs such as SHELXL and Olex2.[14][15][16]

Caption: The iterative process of crystal structure solution and refinement.

• Structure Solution: The phase problem is solved using direct methods or Patterson methods to obtain an initial electron density map and a preliminary model of the structure.[1]

• Structure Refinement: This is an iterative process of improving the agreement between the observed diffraction data and the data calculated from the atomic model.[17][18]

  • Atom Assignment: The peaks in the electron density map are assigned to atomic elements based on their height and chemical environment.

  • Positional and Thermal Parameter Refinement: The positions and thermal displacement parameters of the atoms are adjusted to minimize the difference between the observed and calculated structure factors.

  • Hydrogen Atom Placement: Hydrogen atoms are typically placed in calculated positions and refined using a riding model.

  • Anisotropic Refinement: For high-quality data, non-hydrogen atoms are refined anisotropically, meaning their thermal motion is modeled as an ellipsoid rather than a sphere.

• Validation: The final refined structure is validated using a variety of metrics, including the R-factor (a measure of the agreement between observed and calculated data), the goodness-of-fit, and an analysis of the bond lengths, angles, and torsion angles to ensure they are chemically reasonable.

Addressing Common Challenges: Disorder

The conformational flexibility of the piperidine ring can sometimes lead to disorder in the crystal structure, where the ring adopts multiple conformations within the crystal lattice.[11] This is often observed as elongated or misshapen thermal ellipsoids in the initial refinement.

Refinement Strategy for Disorder:

• Identify the Disordered Region: Examine the electron density map for residual peaks that suggest alternative atomic positions.

• Model the Disorder: In the refinement software, model the disordered atoms as two or more components with partial occupancies that sum to one.[15]

• Apply Restraints: Apply geometric restraints (e.g., SAME or SADI in SHELXL) to maintain reasonable bond lengths and angles for the disordered fragments.[15]

• Refine Occupancies: Refine the occupancies of the disordered components.

Conclusion

The X-ray crystal structure analysis of N-arylpiperidines is a powerful technique that provides unparalleled insight into their three-dimensional structure. By understanding the principles behind the experimental choices and employing robust refinement strategies, researchers can overcome challenges such as conformational flexibility and obtain high-quality structural data. This information is critical for advancing our understanding of the structure-activity relationships of this important class of molecules and for the rational design of new and improved therapeutic agents.

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The Piperidine Scaffold: A Comparative Guide to Structure-Activity Relationship (SAR) Studies of Enzyme Inhibitors

The piperidine ring, a six-membered nitrogen-containing heterocycle, is a cornerstone of modern medicinal chemistry, widely recognized as a "privileged scaffold" due to its prevalence in a vast array of clinically approved drugs.[1][2] Its conformational flexibility and ability to present substituents in well-defined spatial orientations make it an ideal core for designing potent and selective enzyme inhibitors. This guide provides an in-depth, comparative analysis of the structure-activity relationships (SAR) of piperidine-based inhibitors targeting three distinct and therapeutically relevant enzyme classes: Histone Deacetylases (HDACs), β-secretase 1 (BACE-1), and Poly(ADP-ribose) Polymerase-1 (PARP-1).

This document is intended for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of facts to explain the causality behind experimental choices, offering field-proven insights into the rational design of piperidine-based therapeutics.

The Logic of SAR Studies: An Overview

The fundamental goal of a Structure-Activity Relationship (SAR) study is to systematically modify a lead compound's structure and observe the corresponding changes in its biological activity. This iterative process allows medicinal chemists to build a comprehensive model of the pharmacophore—the essential three-dimensional arrangement of functional groups required for biological activity. A well-executed SAR campaign is a self-validating system; each new data point should logically align with, and refine, the existing model.

The workflow for a typical SAR study is a cyclical process involving design, synthesis, and biological evaluation, which continuously refines the understanding of how a molecule interacts with its target.

Caption: General workflow for a Structure-Activity Relationship (SAR) study.

Comparative SAR Analysis of Piperidine-Based Inhibitors

Histone Deacetylase (HDAC) Inhibitors

HDACs are a class of enzymes crucial for chromatin remodeling and the epigenetic regulation of gene expression.[3] Their overexpression is linked to various cancers, making them a key target for anticancer drug development.[3][4] The typical pharmacophore for HDAC inhibitors (HDACis) consists of a zinc-binding group (ZBG), a linker, and a surface-recognition "cap" group.[5][6] The piperidine ring is frequently incorporated into the linker or cap region to optimize interactions within the enzyme's active site tunnel.[3]

General SAR Observations for Piperidine-Based HDACis:

• Linker Moiety: When used as a linker, the piperidine ring's basic nitrogen can form critical interactions. However, its basicity may also lead to poor binding due to the desolvation energy penalty required to enter the hydrophobic active site tunnel.[3]

• Cap Group: As part of the cap group, the piperidine ring interacts with residues at the rim of the active site. Substitutions on the piperidine ring are crucial for achieving isoform selectivity and improving pharmacokinetic properties.[1][5]

• Stereochemistry: The introduction of chiral centers on the piperidine ring can significantly enhance biological activity and selectivity.[1]

Quantitative SAR Data for Piperidine-Based HDAC Inhibitors

Compound ID	Piperidine Position	Key Substituents	Target	IC50 (nM)	Reference
1e	Linker	N-Aryl Sulfonamide	Pan-HDAC	700	[3]
1f	Linker	N-Aryl Urea	Pan-HDAC	300	[3]
PCI-34051	Cap Group	Hydroxamic Acid (ZBG)	HDAC8	>200-fold selective vs other isoforms	[5]
Compound 6o	Cap Group	Indeno[1,2-d]thiazole	Pan-HDAC	140	[3]

Data synthesized from multiple sources to illustrate comparative potency.

The data clearly indicates that modifications to the piperidine linker, such as changing a sulfonamide to a urea (1e vs. 1f), can significantly impact potency.[3] Furthermore, incorporating the piperidine into a more complex cap group can lead to highly potent and selective inhibitors like PCI-34051.[5]

β-Secretase 1 (BACE-1) Inhibitors

BACE-1 is a primary therapeutic target for Alzheimer's disease, as it initiates the cleavage of amyloid precursor protein (APP), leading to the formation of amyloid-β (Aβ) peptides.[7][8] Many potent BACE-1 inhibitors feature a piperidine scaffold, which is instrumental in positioning key pharmacophoric elements to interact with the enzyme's catalytic aspartate residues (Asp32 and Asp228).[9][10]

General SAR Observations for Piperidine-Based BACE-1 Inhibitors:

• Core Scaffold: The piperidine ring often serves as the central scaffold, replacing more flexible linear amines to reduce conformational entropy upon binding, which is energetically favorable.

• Nitrogen Atom: The piperidine nitrogen's basicity is critical. Maintaining an optimal pKa is necessary for interacting with the catalytic aspartates.[10]

• Substitutions: Introducing small alkyl groups, such as a methyl group, onto the piperidine ring can fill small hydrophobic pockets within the active site, dramatically improving both enzymatic and cell-based potency.[10] A strategically placed methyl group on a spiropiperidine iminohydantoin scaffold improved BACE-1 potency by over 200-fold.[10]

Quantitative SAR Data for Piperidine-Based BACE-1 Inhibitors

Compound ID	Core Scaffold	Key Substitutions	BACE-1 IC50 (nM)	Cellular Aβ Reduction IC50 (nM)	Reference
Lead Compound 1	Phenylpiperidine	Amidine	~1000	>1000	[9]
Inhibitor 2f	3-aminopiperidine	Aryl Amide	<10	63	[9][10]
Compound 32	Spiropiperidine	Iminohydantoin, Methyl	6	63	[10]

Illustrative data showing optimization from an initial lead.

The progression from a weakly active lead to highly potent inhibitors like 2f and 32 underscores the power of SAR.[9][10] The introduction of the piperidine core and subsequent optimization through targeted substitutions led to compounds with excellent potency both in enzymatic and cellular assays.[9][10]

Poly(ADP-ribose) Polymerase-1 (PARP-1) Inhibitors

PARP-1 is a key enzyme in the DNA single-strand break repair pathway.[11] Inhibiting PARP-1 is a clinically validated strategy for treating cancers with deficiencies in other DNA repair pathways, such as those with BRCA1/2 mutations, based on the principle of synthetic lethality.[11][12] Piperidine-based derivatives are a prominent class of PARP-1 inhibitors, where the piperidine ring often serves as a scaffold to mimic the nicotinamide moiety of the NAD+ cofactor.[11][13]

General SAR Observations for Piperidine-Based PARP-1 Inhibitors:

• Nicotinamide Mimic: The core structure, often a benzamide or phthalazinone fused with the piperidine, occupies the nicotinamide binding pocket of PARP-1.

• Piperidine Nitrogen: The nitrogen atom of the piperidine ring can form a crucial hydrogen bond with the backbone of Gly863, anchoring the inhibitor in the active site.[12][14]

• Substitutions: Substituents on the piperidine ring explore the surrounding pockets. For instance, linking the piperidine to a second aromatic system, like in apigenin-piperazine hybrids, can significantly enhance potency and selectivity over PARP-2.[13]

Caption: Key pharmacophoric elements for piperidine-based PARP-1 inhibitors.

Quantitative SAR Data for Piperidine-Based PARP-1 Inhibitors

Compound ID	Core Scaffold	Key Substituents	PARP-1 IC50 (nM)	Reference
Compound 6a	Benzamide	Fluorobenzyl on Piperidine-N	8.33	[11]
Compound 15d	Benzamide	Chlorobenzyl on Piperidine-N	12.02	[11]
Compound 15l	Apigenin-Piperazine Hybrid	(4-fluorophenyl)methanone	14.7	[13]

Comparative data for potent benzamide and hybrid PARP-1 inhibitors.

These results show that even subtle changes, like the halogen on the benzyl substituent (6a vs. 15d), can modulate activity.[11] More significant structural modifications, such as creating hybrid molecules (15l), can yield highly potent inhibitors with desirable selectivity profiles.[13]

Experimental Protocols: A Self-Validating System

The trustworthiness of SAR data hinges on the robustness and reproducibility of the biological assays. Below is a detailed protocol for a representative in vitro fluorometric HDAC activity assay, a common method for generating the quantitative data discussed in this guide.

Protocol: In Vitro Fluorometric HDAC Activity Assay

This protocol is designed to quantify the enzymatic activity of a purified HDAC enzyme and determine the potency (IC50) of a test inhibitor. The assay relies on a fluorogenic substrate that becomes fluorescent upon deacetylation by HDAC, followed by cleavage by a developer enzyme.

A. Materials and Reagents:

• Purified recombinant human HDAC enzyme (e.g., HDAC1)

• HDAC Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2)[15]

• Fluorogenic HDAC Substrate (e.g., Boc-Lys(Ac)-AMC)

• Developer (e.g., Trypsin)[16]

• HDAC Inhibitor (e.g., Trichostatin A or SAHA for positive control)

• Test compounds (piperidine derivatives) dissolved in DMSO

• Black, flat-bottom 96-well microplates

• Fluorescence microplate reader (Excitation: 350-380 nm, Emission: 440-460 nm)[17]

B. Step-by-Step Methodology:

• Preparation of Reagents:

  • Prepare a 2X working solution of the HDAC enzyme in cold HDAC Assay Buffer. The final concentration should be determined empirically to ensure the reaction remains in the linear range for the duration of the assay.

  • Prepare a 2X working solution of the Fluorogenic HDAC Substrate in HDAC Assay Buffer.

  • Prepare serial dilutions of the test compounds and the positive control inhibitor (e.g., Trichostatin A) in HDAC Assay Buffer. Ensure the final DMSO concentration in the assay does not exceed 1-2%, as it can inhibit HDAC activity.[16]

• Assay Plate Setup (Final Volume: 100 µL):

  • Test Wells: Add 25 µL of HDAC Assay Buffer and 25 µL of the test compound dilution to the appropriate wells.

  • Positive Control Wells: Add 25 µL of HDAC Assay Buffer and 25 µL of the Trichostatin A dilution.

  • Negative Control (100% Activity) Wells: Add 50 µL of HDAC Assay Buffer (containing the same final DMSO concentration as the test wells).

  • Blank (No Enzyme) Wells: Add 75 µL of HDAC Assay Buffer and 25 µL of the highest concentration of test compound.

• Enzyme Addition and Incubation:

  • Initiate the reaction by adding 25 µL of the 2X HDAC enzyme solution to all wells except the Blank wells.

  • Mix gently by tapping the plate or using an orbital shaker for 30 seconds.

  • Incubate the plate at 37°C for 60 minutes. This time may need optimization.

• Development Step:

  • Stop the enzymatic reaction and initiate fluorescence development by adding 25 µL of the Developer solution (e.g., Trypsin at 5 mg/mL) to all wells.[16]

  • Incubate the plate at 37°C for 15-20 minutes.

• Data Acquisition and Analysis:

  • Read the fluorescence intensity on a microplate reader at Ex/Em = 355/460 nm.[17]

  • Data Normalization: Subtract the average fluorescence of the Blank wells from all other wells.

  • Calculation of % Inhibition:

    • % Inhibition = 100 * (1 - [Signal of Test Well / Signal of Negative Control Well])

  • IC50 Determination: Plot the % Inhibition versus the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Causality and Self-Validation: The inclusion of positive (known inhibitor) and negative (enzyme only) controls is critical. The positive control validates that the assay system is responsive to inhibition, while the negative control defines the 100% activity window. A dose-response curve that yields a classic sigmoidal shape provides confidence in the data's integrity. Any deviation may suggest issues like compound insolubility, fluorescence interference, or non-specific activity, prompting further investigation.

Conclusion and Future Outlook

The piperidine scaffold remains a remarkably versatile and successful tool in the design of potent and selective enzyme inhibitors. As demonstrated through the comparative analysis of HDAC, BACE-1, and PARP-1 inhibitors, a deep understanding of structure-activity relationships is paramount. The strategic placement of the piperidine ring and the careful selection of its substituents, guided by iterative cycles of design and robust biological evaluation, are key to modulating potency, selectivity, and pharmacokinetic properties.

Future advancements will likely leverage more sophisticated computational tools for de novo design and predictive modeling, combined with novel synthetic methodologies to access more diverse and three-dimensionally complex piperidine scaffolds.[14][18] This will enable the continued development of next-generation therapeutics that are not only highly effective but also possess superior safety profiles, addressing unmet medical needs across a spectrum of diseases.

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Comparing synthetic routes for disubstituted piperidines

An In-Depth Guide to the Synthesis of Disubstituted Piperidines for Medicinal Chemistry

The piperidine moiety is a cornerstone of modern medicinal chemistry, appearing in a vast array of pharmaceuticals and biologically active compounds. Its prevalence stems from its ability to confer favorable physicochemical properties, such as aqueous solubility and metabolic stability, while also serving as a versatile scaffold for introducing molecular diversity. Among the various substituted piperidines, disubstituted derivatives are of particular interest as they allow for fine-tuning of pharmacological activity and selectivity. The precise control over the stereochemistry and substitution pattern of these molecules is often critical for their therapeutic efficacy.

This guide provides a comparative analysis of the most prominent synthetic routes to disubstituted piperidines, offering insights into their mechanisms, advantages, and limitations. We will delve into both classical and contemporary methodologies, supported by experimental data and detailed protocols to aid researchers in selecting the optimal strategy for their specific synthetic challenges.

Catalytic Hydrogenation of Substituted Pyridines

One of the most direct and atom-economical approaches to disubstituted piperidines is the catalytic hydrogenation of corresponding pyridine precursors. This method is attractive for its simplicity and the wide availability of substituted pyridines. However, achieving high stereoselectivity, particularly for the synthesis of cis-isomers, can be challenging and often requires careful selection of the catalyst and reaction conditions.

The choice of catalyst is paramount in directing the stereochemical outcome of the hydrogenation. Heterogeneous catalysts such as rhodium on carbon (Rh/C) and platinum oxide (PtO2) are commonly employed. For instance, the hydrogenation of 2,6-disubstituted pyridines often yields the cis-piperidine as the major product due to the steric hindrance of the substituents directing the approach of the pyridine ring to the catalyst surface.

Key Experimental Considerations:

• Catalyst Selection: The nature of the metal and the support can significantly influence the stereoselectivity. For example, rhodium-based catalysts often favor the formation of cis-isomers.

• Solvent and Additives: The polarity of the solvent and the presence of acidic or basic additives can modulate the reaction rate and selectivity.

• Pressure and Temperature: These parameters need to be optimized to ensure complete reduction while minimizing side reactions.

Comparative Data for Catalytic Hydrogenation:

Precursor	Catalyst	Conditions	Major Isomer	d.r. (cis:trans)	Yield (%)	Reference
2-methyl-6-propylpyridine	5% Rh/C	H2 (50 psi), EtOH, rt, 12h	cis	95:5	92
2,5-dimethylpyridine	PtO2	H2 (1 atm), AcOH, rt, 24h	cis	80:20	88
3-ethyl-4-methylpyridine	Ru(acac)3/TFA	H2 (100 atm), 80 °C, 6h	trans	10:90	95

Asymmetric Synthesis via Chiral Auxiliaries

The use of chiral auxiliaries provides a reliable method for the enantioselective synthesis of disubstituted piperidines. This approach involves the covalent attachment of a chiral molecule to the substrate, which directs the stereochemical outcome of a subsequent key reaction, such as a cyclization or an alkylation. The auxiliary is then cleaved to afford the desired enantiomerically enriched piperidine.

A classic example is the use of Evans' chiral oxazolidinone auxiliaries in the asymmetric alkylation of N-acyl piperidones. While effective, this method often requires additional steps for the attachment and removal of the auxiliary, which can lower the overall yield.

Modern Catalytic Asymmetric Methodologies

Recent advances in catalysis have opened up new avenues for the enantioselective synthesis of disubstituted piperidines. These methods often offer higher efficiency and atom economy compared to classical approaches.

Asymmetric Aza-Diels-Alder Reaction

The aza-Diels-Alder reaction, a powerful tool for the construction of six-membered nitrogen-containing heterocycles, can be rendered asymmetric through the use of chiral catalysts. This reaction typically involves the [4+2] cycloaddition of an imine and a diene. The development of chiral Lewis acid and Brønsted acid catalysts has enabled the synthesis of highly enantioenriched piperidine derivatives.

Workflow for Asymmetric Aza-Diels-Alder Reaction

Deciphering the Binding Mode of Piperidine Ligands: A Comparative Guide to Molecular Dynamics Simulations

Introduction

The piperidine scaffold is a cornerstone in modern medicinal chemistry, forming the structural core of numerous therapeutic agents.[1][2][3] Its prevalence stems from its ability to confer favorable pharmacokinetic properties and to serve as a versatile template for engaging a wide array of biological targets.[1][3] Understanding the precise binding mode of piperidine-containing ligands at an atomic level is paramount for rational drug design and optimization. Molecular dynamics (MD) simulations have emerged as a powerful computational microscope, offering a dynamic and detailed view of protein-ligand interactions that static experimental structures often cannot provide.[4][5][6]

This guide provides researchers, scientists, and drug development professionals with a comprehensive comparison of methodologies and best practices for employing MD simulations to elucidate the binding modes of piperidine ligands. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our recommendations in authoritative sources.

The Significance of Piperidine in Drug Discovery

Piperidine and its derivatives are integral components in a vast range of pharmaceuticals, targeting conditions from neurological disorders to infectious diseases.[1][2][7] Their therapeutic utility is diverse, with applications as anticancer, antiviral, antimicrobial, and antipsychotic agents, among others.[1] This versatility underscores the importance of a deep understanding of their structure-activity relationships, where MD simulations can provide critical insights.

Principles of Molecular Dynamics Simulations for Protein-Ligand Systems

MD simulations solve Newton's equations of motion for a system of atoms and molecules, allowing researchers to observe the time-dependent behavior of a molecular system.[8][9] For protein-ligand complexes, this translates to visualizing the ligand's movement within the binding pocket, the conformational changes in the protein, and the intricate network of non-covalent interactions that stabilize the bound state.[4][5] A typical MD simulation workflow involves several key stages, each with critical considerations for achieving reliable results.[10][11][12][13]

The MD Simulation Workflow: A Conceptual Overview

Caption: A generalized workflow for molecular dynamics simulations of protein-ligand complexes.

Comparative Analysis of Methodologies

The accuracy and reliability of MD simulations are heavily dependent on the choice of the force field, simulation software, and the specific protocols employed. This section provides a comparative overview of common choices for studying piperidine-ligand binding.

Force Field Selection: The Heart of the Simulation

The force field is a set of mathematical functions and parameters that describe the potential energy of the system. The choice of force field is critical for accurately modeling the interactions between the protein, the piperidine ligand, and the surrounding solvent.[[“]]

Force Field Family	Strengths	Considerations for Piperidine Ligands	Recommended For
AMBER (Assisted Model Building with Energy Refinement)	Well-established for proteins and nucleic acids. The General AMBER Force Field (GAFF/GAFF2) is specifically designed for small organic molecules.[15]	GAFF/GAFF2 generally performs well for drug-like molecules.[15] Parameterization of the piperidine ring and its substituents may require careful validation.	General-purpose protein-ligand simulations, free energy calculations.[10][16]
CHARMM (Chemistry at HARvard Macromolecular Mechanics)	Widely used for a broad range of biomolecules. The CHARMM General Force Field (CGenFF) is available for small molecules.[11]	CGenFF provides robust parameterization for a wide variety of chemical groups found in drug-like molecules, including heterocycles like piperidine.[11]	Detailed studies of protein-ligand interactions and membrane protein simulations.[11][17]
OPLS (Optimized Potentials for Liquid Simulations)	Particularly well-suited for condensed-phase simulations and calculating properties like hydration free energies.	OPLS force fields have shown high accuracy in predicting binding affinities for diverse ligand sets.[18]	High-accuracy binding free energy calculations and studies where solvent effects are critical.
GROMOS (GROningen MOlecular Simulation)	Known for its computational efficiency and good performance in reproducing experimental data for biomolecular systems.	Parameterization for novel piperidine derivatives might require manual intervention or the use of automated tools.	Long-timescale simulations and high-throughput screening applications.

Expert Insight: While automated tools for ligand parameterization are convenient, it is crucial to manually inspect the generated parameters for the piperidine core. The conformational properties of the piperidine ring (chair, boat, twist-boat) are highly sensitive to the dihedral angle parameters. Validation against quantum mechanical calculations for a model piperidine compound is a recommended best practice.[[“]]

Choosing Your Simulation Engine: A Comparison of Popular Software

Several software packages are available for performing MD simulations, each with its own set of features, performance characteristics, and learning curves.

Software	Key Features	Typical Use Cases
GROMACS (GROningen MAchine for Chemical Simulations)	Highly efficient and scalable, making it suitable for long simulations on high-performance computing clusters.[19] Extensive analysis tools are included.	Large-scale simulations, free energy calculations, and high-throughput virtual screening.[11][19][20]
AMBER (Assisted Model Building with Energy Refinement)	A comprehensive suite of tools for simulation and analysis.[10][16] Particularly strong in free energy calculation methods.	Detailed mechanistic studies, binding free energy calculations, and simulations requiring advanced force fields.
NAMD (Nanoscale Molecular Dynamics)	Excellent scalability for parallel computing and compatibility with the CHARMM force field. Often used in conjunction with VMD for visualization and analysis.	Simulations of very large systems, such as proteins embedded in membranes or viral capsids.[8][21]
Desmond	Integrated into the Schrödinger software suite, offering a user-friendly graphical interface and streamlined workflows.	Drug discovery projects where ease of use and integration with other computational chemistry tools are prioritized.[22]

A Self-Validating Protocol for Simulating Piperidine-Ligand Binding

This section outlines a detailed, step-by-step methodology for a typical MD simulation study of a piperidine ligand binding to a protein target, using GROMACS as the simulation engine and the AMBER force field as an example.

Step 1: System Preparation

• Obtain the Initial Structure: Start with a high-quality crystal structure of the protein-ligand complex from the Protein Data Bank (PDB). If an experimental structure is unavailable, a docked pose can be used, though this requires more rigorous validation.[23]

• Protein Preparation:

  • Separate the protein and ligand coordinates.

  • Add missing atoms and residues.

  • Protonate the protein at a physiological pH (e.g., using H++).

  • Check for and resolve any structural issues, such as steric clashes.[[“]]

• Ligand Parameterization:

  • Generate the topology and parameters for the piperidine ligand using a tool like Antechamber with the GAFF2 force field.[10][16]

  • Assign partial charges using a method like AM1-BCC to accurately represent the electrostatic potential.

  • Validation: Compare the conformation of the parameterized ligand with quantum mechanical calculations or experimental data to ensure the force field accurately reproduces its geometry.

Step 2: Building the Simulation System

• Combine Protein and Ligand: Merge the prepared protein and ligand coordinate files.

• Define the Simulation Box: Create a periodic boundary box (e.g., cubic or dodecahedron) around the complex, ensuring a minimum distance (e.g., 1.0 nm) between the protein and the box edges.[20]

• Solvation: Fill the simulation box with an explicit water model (e.g., TIP3P).[8]

• Ionization: Add ions (e.g., Na+ and Cl-) to neutralize the system and mimic a physiological salt concentration (e.g., 0.15 M).[10][12]

Step 3: Simulation Protocol

• Energy Minimization: Perform a steepest descent energy minimization to relax the system and remove any unfavorable contacts.[10][12]

• NVT Equilibration (Constant Volume and Temperature): Gradually heat the system to the target temperature (e.g., 300 K) while keeping the volume constant. Position restraints are typically applied to the protein and ligand heavy atoms to allow the solvent to equilibrate around them.[10][12]

• NPT Equilibration (Constant Pressure and Temperature): Continue the equilibration at constant pressure to allow the system density to relax to the correct value. The position restraints on the protein and ligand can be gradually released during this phase.[10][12]

• Production Run: Once the system is well-equilibrated (as assessed by monitoring properties like temperature, pressure, density, and RMSD), remove the restraints and run the production simulation for the desired length of time (typically tens to hundreds of nanoseconds).[[“]]

Step 4: Trajectory Analysis

• Root Mean Square Deviation (RMSD): Calculate the RMSD of the protein backbone and the ligand to assess the overall stability of the simulation and the ligand's position in the binding site.[22][24]

• Root Mean Square Fluctuation (RMSF): Analyze the RMSF of the protein residues to identify flexible regions that may be involved in ligand binding.[25]

• Hydrogen Bond Analysis: Identify and quantify the hydrogen bonds formed between the piperidine ligand and the protein throughout the simulation.[20][24]

• Interaction Energy: Calculate the non-bonded interaction energies (van der Waals and electrostatic) between the ligand and the protein to identify key residues contributing to binding.[20]

• Clustering Analysis: Group similar conformations from the trajectory to identify the most representative binding poses.

Visualizing the Simulation Workflow

Caption: A detailed step-by-step workflow for a protein-ligand MD simulation using GROMACS.

Conclusion

Molecular dynamics simulations offer an invaluable tool for deciphering the intricate binding modes of piperidine ligands. By carefully selecting force fields, simulation software, and adhering to rigorous, self-validating protocols, researchers can gain deep insights into the dynamic nature of protein-ligand interactions. This knowledge is crucial for guiding structure-based drug design efforts and ultimately accelerating the development of novel therapeutics. The comparative analysis and detailed workflow presented in this guide provide a solid foundation for researchers to confidently and effectively apply MD simulations in their own drug discovery projects.

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• Lemkul, J. A. (n.d.). GROMACS Tutorials. Retrieved from [Link]

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• Tomiotto-Pellissier, F., et al. (2025). Piperine and Its Derivatives as a Therapeutic Alternative Against Leishmaniasis: A Comprehensive Review. European Journal of Pharmacology, 984, 178413.

• GROMACS forums. (2025, October 2). How to setup protein-ligand simulation using CHARMM-GUI for ligand preparation. Retrieved from [Link]

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• Schlitter, J., et al. (2003). MD Simulation of Protein-Ligand Interaction: Formation and Dissociation of an Insulin-Phenol Complex. Biophysical Journal, 84(6), 3513–3525.
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• CD ComputaBio. (n.d.). Protein-Ligand Interaction Modeling Service. Retrieved from [Link]

• Park, H., et al. (2021). Force Field Optimization Guided by Small Molecule Crystal Lattice Data Enables Consistent Sub-Angstrom Protein–Ligand Docking.
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• GitHub. (n.d.). training-material/topics/computational-chemistry/tutorials/setting-up-molecular-systems/tutorial.md at main. Retrieved from [Link]

• Mey, A. S. J. S., et al. (2023). Current state of open source force fields in protein-ligand binding affinity predictions. ChemRxiv.

• CHARMM-GUI. (2020, January 19). Protein-Ligand Reading Tutorial 2: Reading Custom Ligands (186L) [Video]. YouTube. [Link]

• MaddyList. (2025, May 26). GROMACS Tutorial Part 3 | Protein-Ligand MD Simulation Analysis [Video]. YouTube. [Link]

• Gauto, D. F., et al. (2026, January 4). ASSESSMENT OF ALPHAFOLD PROTEIN MODELS FOR SMALL-MOLECULE LIGAND DOCKING. bioRxiv.
• Marra, A., et al. (2023). Discovery and computational studies of piperidine/piperazine-based compounds endowed with sigma receptor affinity. MedChemComm, 14(7), 1269–1280.

• GROMACS tutorial team. (2024). Molecular dynamics simulation of a small protein using GROMACS. Retrieved from [Link]

• GROMACS forums. (2025, March 23). Best Practices for Simulating Small Ligand-Protein Complexes in GROMACS? Retrieved from [Link]

• GROMACS forums. (2022, April 6). Validation of MD simulation results. Retrieved from [Link]

• Guest, E. E. (2022). Molecular Simulation of Protein-Ligand Complexes. University of Nottingham.

• MDsim360. (n.d.). Protein-Ligand Simulations: Unlocking Molecular Interactions with MDsim360. Retrieved from [Link]

• Okimoto, N., et al. (2017). Validation of Molecular Dynamics Simulations for Prediction of Three-Dimensional Structures of Small Proteins. International Journal of Molecular Sciences, 18(10), 2142.

• Pogorelov Lab. (n.d.). Basics of membrane-protein interactions using molecular dynamics with NAMD, VMD, and CHARMM-GUI. Retrieved from [Link]

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• Mobley, D. L., et al. (2018). Best Practices for Foundations in Molecular Simulations.

• ResearchGate. (2026, January 16). Molecular docking and dynamics simulation of piperine as a potential inhibitor of class C beta-lactamase. Retrieved from [Link]

• AABC. (2022, January 6). Binding Analysis Using Accelerated Molecular Dynamics Simulations. Retrieved from [Link]

• Uddin, M. J., et al. (2022). Molecular Docking and Dynamics Simulation of Natural Compounds from Betel Leaves (Piper betle L.) for Investigating the Potential Inhibition of Alpha-Amylase and Alpha-Glucosidase of Type 2 Diabetes. Molecules, 27(14), 4529.
• Deganutti, G., et al. (2023). Qualitative Estimation of Protein–Ligand Complex Stability through Thermal Titration Molecular Dynamics Simulations.

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Safety & Regulatory Compliance

Personal Protective Equipment (PPE) &amp; Handling Guide: Ethyl 1-(2-formylphenyl)piperidine-3-carboxylate

[1]

Executive Summary & Risk Context[1][2][3][4][5]

Ethyl 1-(2-formylphenyl)piperidine-3-carboxylate is a complex organic intermediate containing three distinct functional groups: a piperidine ring (amine), an ethyl ester , and a benzaldehyde moiety.[1]

In the absence of a compound-specific LD50 or full toxicological profile, Structure-Activity Relationship (SAR) protocols dictate that we treat this molecule as a summation of its reactive parts.[1] The presence of the aldehyde group introduces risks of respiratory sensitization and contact dermatitis , while the piperidine-ester scaffold suggests potential mucous membrane irritation .

Operational Directive: Handle as a Category 2 Skin/Eye Irritant and a Potential Sensitizer .[1] All manipulation must occur under engineering controls (fume hood) to prevent inhalation of organic vapors.[1]

Hazard Identification (Functional Group Analysis)

Before selecting PPE, we must understand the chemical aggression of the molecule.

Functional Moiety	Associated Hazard	Impact on PPE Selection
Benzaldehyde Group	Sensitizer / Oxidizer. Aldehydes can cross-link proteins, leading to allergic contact dermatitis.[1] They readily oxidize in air to carboxylic acids.[1][2]	Gloves: Requires high permeation resistance.[1] Latex is generally poor against aldehydes; Nitrile is preferred.[1]
Piperidine Core	Irritant / Base. While the N-aryl bond reduces basicity compared to free piperidine, it remains a tissue irritant.[1]	Eyes: Splash goggles are mandatory to prevent corneal damage from basic organic oils.[1]
Ethyl Ester	Solvent Properties. Esters can act as carriers, facilitating the transport of the toxic aldehyde moiety through the skin.	Clothing: Lab coat must be solvent-resistant (poly-cotton or Nomex) to prevent "wicking" to skin.[1]

PPE Selection Matrix

This matrix is designed for standard laboratory synthesis scales (10mg to 100g).

A. Hand Protection (Gloves)

Critical Directive: Do not rely on standard "exam grade" latex gloves.[1] Aldehydes can permeate thin latex rapidly.[1]

Contact Type	Recommended Material	Thickness	Breakthrough Time (Est.)	Protocol
Incidental (Splash)	Nitrile Rubber	≥ 5 mil (0.12 mm)	> 15 mins	Change immediately upon splash.[1] Inspect for pinholes before donning.[1]
Extended Handling	High-Grade Nitrile	≥ 8 mil (0.20 mm)	> 60 mins	Recommended for filtration, transfer, or cleaning glassware.
Spill Cleanup	Laminate (Silver Shield)	Multi-layer	> 480 mins	Mandatory for spills > 50mL.[1] Do not use standard nitrile for bulk immersion.[1]

B. Eye & Face Protection[1][3][4][7][8][9][10][11]

• Standard: Chemical Splash Goggles (ANSI Z87.1 or EN 166).[1]

  • Why? Safety glasses with side shields are insufficient.[1] This compound is likely a viscous oil; if it splashes, it will adhere to the skin/eye. Goggles provide a seal against vapors and creeping fluids.[1]

• High Risk (Heating/Distillation): Add a Face Shield over the goggles.[1]

C. Respiratory Protection[1][3][6][7][10][12]

• Primary Control: Chemical Fume Hood (Face velocity: 0.5 m/s or 100 fpm).[1]

• Secondary (Spill/Outside Hood): Half-face respirator with Organic Vapor (OV) cartridges (Black band) combined with P100 particulate filters if dust/aerosol is generated.[1]

Operational Workflow: Safe Handling Protocol

The following diagram outlines the decision logic for handling this intermediate.

Figure 1: Decision logic for PPE selection based on physical state (Neat vs. Solution).[1]

Step-by-Step Handling Procedures

• Preparation:

  • Verify Fume Hood operation.[1]

  • Don PPE according to the matrix above.[1][3][4][5][6][7][8][9]

  • Note: This compound contains an aldehyde.[1] Ensure the receiving vessel is purged with Nitrogen or Argon to prevent oxidation to the corresponding benzoic acid derivative, which changes the chemical's polarity and reactivity.

• Transfer (Liquids/Oils):

  • Use a positive displacement pipette or glass syringe.[1]

  • Why? Viscous oils adhere to standard pipette tips, leading to dripping and inaccuracy.

  • Place a chemically resistant mat (absorbent side up) in the hood to catch micro-drips.[1]

• Decontamination:

  • Wipe outer gloves with a dry tissue before doffing if contact is suspected.[1]

  • Wash glassware immediately with acetone, then soap and water. The ester group hydrolyzes in base; the aldehyde oxidizes.[1] Standard organic solvents are effective.[1]

Emergency Response & Disposal

Spill Response (Volume < 100 mL)

• Evacuate the immediate area of personnel.

• Don PPE: Double nitrile gloves, goggles, and respirator (if outside hood).

• Contain: Use a vermiculite or chem-sorb pillow.[1]

  • Contraindication: Do NOT use paper towels for neat aldehyde spills; the high surface area can generate heat (exothermic oxidation) and release vapors.[1]

• Clean: Scoop absorbent into a hazardous waste bag. Wipe surface with acetone.[1]

Waste Disposal[1][7][14]

• Classification: Hazardous Organic Waste (Non-Halogenated).[1]

• Segregation: Do not mix with strong oxidizers (e.g., Nitric Acid) or strong bases (e.g., Sodium Hydroxide) in the waste stream to prevent uncontrolled exothermic reactions.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.[1] [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.).[1] Personal Protective Equipment: Chemical Resistance Selection Chart for Protective Gloves. US Department of Labor.[1] [Link]

• PubChem. (n.d.).[1] Compound Summary: Ethyl nipecotate (Structural Analog). National Library of Medicine.[1] [Link]

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